1,1-Dichloro-1,3,3,3-tetrafluoropropane

• CAS: 64712-27-2

Core Science & Biosynthesis

Comprehensive Technical Guide on CAS 64712-27-2 (1,1-Dichloro-1,3,3,3-tetrafluoropropane): Molecular Architecture, Bonding Dynamics, and Atmospheric Kinetics

Executive Summary

CAS 64712-27-2, systematically named 1,1-dichloro-1,3,3,3-tetrafluoropropane and commonly referred to as HCFC-234fb, is a first-generation hydrochlorofluorocarbon (HCFC) alternative[1][2]. Originally developed to replace fully halogenated chlorofluorocarbons (CFCs) in applications such as refrigeration, fire suppression, and specialized proteomics research, HCFC-234fb incorporates hydrogen into its carbon backbone to increase its susceptibility to tropospheric degradation[2]. While this structural modification successfully reduces its Ozone Depletion Potential (ODP) compared to legacy CFCs, its atmospheric persistence and strong infrared absorption characteristics still impart a significant Global Warming Potential (GWP)[2][3]. This guide provides an in-depth analysis of its molecular bonding, atmospheric transformation kinetics, and the self-validating experimental protocols used to quantify its environmental impact.

Molecular Architecture and Bonding Dynamics

The macroscopic behavior and atmospheric fate of HCFC-234fb are directly dictated by its molecular connectivity: CCl₂F–CH₂–CF₃ . As an isomer within the broader HCFC-234 family[4], the "fb" designation specifies the exact arrangement of its halogens, which creates distinct electronic and steric environments across its three carbon centers.

• C1 (Terminal Dichlorofluoro Group, -CCl₂F): This carbon is bonded to two highly polarizable, sterically bulky chlorine atoms and one fluorine atom. The C–Cl bonds are the weakest linkages in the molecule. If HCFC-234fb reaches the stratosphere, these bonds undergo UV photolysis, releasing chlorine radicals that catalyze ozone destruction, which accounts for its ODP of 0.215[5].

• C2 (Central Methylene Bridge, -CH₂-): This is the critical reactive site. It is the only carbon in the molecule containing hydrogen atoms. The adjacent -CCl₂F and -CF₃ groups exert strong electron-withdrawing inductive effects, reducing the electron density around the C–H bonds. Despite this deactivation, the C2 position remains the exclusive site for hydrogen abstraction by atmospheric oxidants because the resulting alkyl radical is stabilized by the adjacent halogenated carbons[2].

• C3 (Terminal Trifluoromethyl Group, -CF₃): This group is highly electronegative, sterically compact, and chemically inert under standard atmospheric conditions. The C–F bonds are exceptionally strong (~480 kJ/mol) and are responsible for the molecule's strong infrared absorption in the atmospheric window (600–1600 cm⁻¹), driving its high GWP[2][3].

Figure 1: Molecular connectivity of HCFC-234fb highlighting the C2 reactive site.

Atmospheric Transformation Kinetics

The primary tropospheric sink for HCFC-234fb is the gas-phase reaction with hydroxyl (•OH) radicals[2].

Reaction Mechanism: The oxidation is initiated by •OH abstracting a hydrogen atom from the C2 position, yielding water and a haloalkyl radical (CF₃-C•H-CCl₂F)[2]. This radical rapidly reacts with molecular oxygen (O₂) to form a peroxy radical (CF₃-CH(OO•)-CCl₂F). Subsequent reactions with NO and further oxidation lead to the cleavage of the carbon backbone, producing stable secondary degradation products, primarily carbonyl difluoride (C(O)F₂), trifluoroacetaldehyde (CF₃CHO), and C(O)ClF[3].

Kinetic Causality: Theoretical calculations using high-level quantum chemistry (CCSD(T)/aug-cc-pVTZ) estimate the •OH reaction rate coefficient at 3.89 × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹ at 298 K[2]. Experimental relative rate studies using FT-IR confirm this magnitude, reporting a value of (2.9 ± 0.8) × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹[3]. While chlorine atoms can also initiate degradation, the rate coefficient for •OH is two orders of magnitude higher than that for Cl atoms (2.54 × 10⁻¹⁷ cm³ molecule⁻¹ s⁻¹), making •OH the dominant driver of its atmospheric lifetime[2].

Figure 2: Primary atmospheric degradation pathway of HCFC-234fb via •OH radicals.

Experimental Protocol: Self-Validating Relative Rate Method

To accurately determine the bimolecular rate constant for the reaction of HCFC-234fb with •OH radicals, researchers employ the Relative Rate Method coupled with Fourier Transform Infrared (FT-IR) spectroscopy[3].

Causality of Design: Absolute rate measurements require the exact quantification of highly reactive, short-lived •OH radicals, which introduces significant experimental error. The relative rate method bypasses this by measuring the decay of the target compound (HCFC-234fb) relative to a reference compound (e.g., CH₃CCl₃) whose •OH reaction rate is already well-established.

Self-Validating Workflow:

• Chamber Passivation & Background Check: Evacuate a Teflon-lined environmental chamber to 10⁻³ Torr. Acquire a background FT-IR spectrum to ensure the absence of residual contaminants.

• Gas Mixture Preparation: Introduce HCFC-234fb, the reference compound, and an •OH precursor (e.g., ozone + water vapor, or isopropyl nitrite) into the chamber, backfilling with synthetic air to 700 Torr at 298 K[3].

• Internal Control (Dark Stability Validation): Monitor the mixture in the dark for 30–60 minutes via FT-IR. Validation Criteria: The concentrations of HCFC-234fb and the reference must remain constant (Δ < 1%). This step proves that any subsequent decay is due to •OH reaction, not wall loss or dark reactions.

• Photolytic Initiation: Irradiate the chamber with UV lamps (290–400 nm) to photolyze the precursor and generate a steady state of •OH radicals.

• In-Situ FT-IR Monitoring: Continuously collect FT-IR spectra. The strong C–F stretching vibrations (1000–1300 cm⁻¹) provide distinct, non-overlapping peaks for the precise quantification of HCFC-234fb decay[3].

• Kinetic Analysis: Plot ln([HCFC]₀/[HCFC]t) versus ln([Ref]₀/[Ref]t). The slope of this linear regression directly yields the ratio of the rate constants (

  ).

Figure 3: Self-validating relative rate experimental workflow for •OH kinetics.

Quantitative Data and Environmental Impact Metrics

The physicochemical properties and environmental metrics of HCFC-234fb dictate its regulatory status. Because it is a volatile liquid at room temperature (boiling point 61 °C)[6], any uncontained HCFC-234fb will rapidly partition into the atmosphere.

Property	Value	Source
IUPAC Name	1,1-Dichloro-1,3,3,3-tetrafluoropropane	[1]
CAS Registry Number	64712-27-2	[1]
Molecular Formula	C₃H₂Cl₂F₄	[6]
Molecular Weight	184.95 g/mol	[6]
Boiling Point	61 °C @ 764 mmHg	[6]
Rate Coefficient ( , 298K)	~2.9 to 3.89 × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹	[2][3]
Atmospheric Lifetime	8.2 to 26.2 years	[2][5]
Ozone Depletion Potential (ODP)	0.215	[5]
Global Warming Potential (100-yr)	712 to 1460	[2][3]
Radiative Efficiency	0.246 to 0.26 W m⁻² ppb⁻¹	[2][3]

References

• Source: synquestlabs.
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• Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb)
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A Senior Application Scientist's Guide to Determining the Solubility of Organic Compounds in 1,1-dichloro-1,3,3,3-tetrafluoropropane

Abstract

1,1-dichloro-1,3,3,3-tetrafluoropropane is a halogenated propane derivative whose utility as a solvent in specialized applications is an area of emerging research. For scientists in fields such as materials science and drug development, a comprehensive understanding of its solvent capabilities is crucial for innovation. This guide provides a robust framework for researchers to systematically determine the solubility of organic compounds in this specific solvent. Recognizing the scarcity of published data, this document emphasizes foundational principles and a validated experimental methodology. It offers a self-validating, step-by-step protocol for isothermal equilibrium solubility determination, discusses the theoretical underpinnings of solubility in fluorinated systems, and provides tools for accurate data reporting and interpretation. This whitepaper is designed to empower researchers to generate reliable and reproducible solubility data, fostering a deeper understanding of this solvent's potential.

Section 1: Physicochemical Profile of 1,1-dichloro-1,3,3,3-tetrafluoropropane

A thorough understanding of a solvent's physical and chemical properties is the cornerstone of predicting and interpreting solubility behavior. 1,1-dichloro-1,3,3,3-tetrafluoropropane, a hydrochlorofluorocarbon (HCFC), possesses a unique combination of properties derived from its structure. The presence of both chlorine and fluorine atoms on the propane backbone creates a distinct electronic environment that governs its interactions with potential solutes.

Key identifiers for this compound are:

• IUPAC Name: 1,1-Dichloro-1,3,3,3-tetrafluoropropane[1]

• CAS Number: 64712-27-2[1][2][3]

• Molecular Formula: C₃H₂Cl₂F₄[1][2][3]

A summary of its essential physicochemical properties is presented below.

Table 1: Physicochemical Properties of 1,1-dichloro-1,3,3,3-tetrafluoropropane

Property	Value	Source(s)
CAS Number	64712-27-2	[1][2][3]
Molecular Formula	C₃H₂Cl₂F₄	[1][2][3]
Molecular Weight	184.95 g/mol	[1][3]
Appearance	Not specified; likely a liquid at STP	Inferred
Boiling Point	Data not readily available
Density	Data not readily available
Vapor Properties	Gas/vapor heavier than air; may accumulate in confined spaces	[2]
Safety	Causes skin and serious eye irritation. May cause respiratory irritation. Class II ozone-depleting substance.	[2]

Note: The lack of readily available data for properties like boiling point and density underscores the specialized nature of this solvent and the necessity for empirical testing.

Section 2: Theoretical Underpinnings of Solubility in Halogenated Solvents

The principle of "like dissolves like" provides a foundational, albeit qualitative, predictor of solubility.[4] This principle is rooted in the nature and magnitude of intermolecular forces between solvent and solute molecules. For a solute to dissolve, the energy required to overcome solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions. In the context of 1,1-dichloro-1,3,3,3-tetrafluoropropane, the following concepts are paramount.

Intermolecular Forces

The solvency of 1,1-dichloro-1,3,3,3-tetrafluoropropane is dictated by its capacity for the following interactions:

• Van der Waals Forces (Dispersion Forces): As with all molecules, these are the primary forces of attraction and will play a significant role in the dissolution of nonpolar organic compounds.

• Dipole-Dipole Interactions: The electronegative chlorine and fluorine atoms induce a permanent molecular dipole, allowing for electrostatic interactions with polar solutes. The geometry of the molecule will determine the net dipole moment.

• Hydrogen Bonding: 1,1-dichloro-1,3,3,3-tetrafluoropropane itself lacks a hydrogen bond donor. However, the fluorine and chlorine atoms can act as weak hydrogen bond acceptors. This suggests it may have limited solubility for strong hydrogen-bonding solutes like water but could interact favorably with compounds containing -OH or -NH groups.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility involves Hansen Solubility Parameters (HSP).[5][6] HSP theory deconstructs the total cohesive energy of a substance into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar (dipole-dipole) forces.

• δH: Energy from hydrogen bonding.[5]

Each compound (both solvent and potential solute) can be assigned a point in three-dimensional "Hansen space." The principle states that substances with closer HSP coordinates are more likely to be miscible.[6] While the specific HSP values for 1,1-dichloro-1,3,3,3-tetrafluoropropane are not published, they could be determined experimentally by testing its miscibility with a range of solvents with known HSP values. This would be a valuable research endeavor for establishing a predictive model for this solvent.

The diagram below illustrates the conceptual relationship between the solvent and a potential solute in Hansen space.

Caption: Hansen Solubility Space concept.

Section 3: A Validated Experimental Workflow for Solubility Determination

Given the lack of existing data, a robust and reproducible experimental protocol is essential. The isothermal shake-flask method is a gold-standard technique for determining equilibrium solubility.[7][8] This method involves agitating an excess of the solid solute with the solvent at a constant temperature until equilibrium is reached.[9] The resulting saturated solution is then analyzed to determine the solute concentration.

Mandatory Safety Precautions

Before commencing any experimental work, consult the Safety Data Sheet (SDS). 1,1-dichloro-1,3,3,3-tetrafluoropropane is classified as a skin and eye irritant and may cause respiratory irritation.[2] It is also a Class II ozone-depleting substance.[2]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical goggles or safety glasses, and a lab coat.[2]

• Ventilation: All work must be conducted in a well-ventilated chemical fume hood.[2]

• Handling: Avoid breathing fumes, mist, spray, or vapors.[2]

Experimental Protocol: Isothermal Shake-Flask Method

This protocol is designed as a self-validating system. The inclusion of equilibration time-point checks ensures that a true equilibrium has been achieved, a critical factor for data trustworthiness.

Step 1: Preparation 1.1. Accurately weigh a known excess amount of the solid organic compound (solute) into several screw-cap glass vials. The "excess" should be sufficient to ensure a solid phase remains after equilibrium is reached. 1.2. Using a calibrated pipette, add a precise volume of 1,1-dichloro-1,3,3,3-tetrafluoropropane to each vial. 1.3. Prepare at least three replicate vials for each time point to be tested (e.g., 24, 48, 72 hours).

Step 2: Equilibration 2.1. Place the sealed vials in a constant-temperature orbital shaker or on a vial roller system.[8] Ambient temperature is a common starting point, but this can be adjusted to study temperature effects. 2.2. Agitate the vials at a constant speed sufficient to keep the solid suspended.

Step 3: Sampling and Phase Separation (Self-Validation Point) 3.1. At the first time point (e.g., 24 hours), remove the replicate vials from the shaker. 3.2. Allow the vials to stand undisturbed at the equilibration temperature for a set period to allow for sedimentation of the excess solid.[7] 3.3. Carefully withdraw an aliquot of the supernatant using a syringe fitted with a chemically-resistant filter (e.g., PTFE) to remove any undissolved micro-particles. This step is critical to avoid artificially high results. 3.4. Dilute the aliquot with a suitable solvent (one that is miscible with both the solvent and the solute and is appropriate for the analytical method) to a concentration within the calibrated range of the analytical instrument.

Step 4: Quantification 4.1. Analyze the diluted samples using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC), or a calibrated spectroscopic method.[8][10] 4.2. Construct a calibration curve using standards of the organic compound of known concentration. 4.3. Determine the concentration of the solute in the diluted samples by referencing the calibration curve.

Step 5: Data Calculation and Validation 5.1. Calculate the original concentration in the saturated solution, accounting for the dilution factor. 5.2. Repeat steps 3 and 4 for the subsequent time points (e.g., 48 and 72 hours). 5.3. Equilibrium is confirmed when the measured solubility values from two consecutive time points are statistically identical within the precision of the analytical method.[9] If the solubility continues to increase, extend the equilibration time.

The following diagram outlines this mandatory workflow.

Caption: Isothermal Shake-Flask Solubility Workflow.

Section 4: Data Presentation and Interpretation

Systematic and clear data presentation is crucial for comparison and interpretation. For each organic compound tested, solubility data should be recorded in a structured format.

Table 2: Template for Reporting Experimental Solubility Data

Solute Name	Solute CAS	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Analytical Method	Observations
Example: Ibuprofen	15687-27-1	25.0	HPLC-UV	Colorless solution

Interpreting the Results

The quantitative solubility value is the primary result. However, a deeper understanding comes from correlating this data with the molecular structures of both the solute and the solvent.

• High Solubility: Suggests a strong affinity between the solvent and solute. This is likely if the solute has a similar polarity and capacity for intermolecular interactions as 1,1-dichloro-1,3,3,3-tetrafluoropropane (e.g., other moderately polar, non-protic organic molecules).

• Low Solubility: Indicates that the solute-solute or solvent-solvent interactions are significantly stronger than the solute-solvent interactions. This would be expected for highly polar, hydrogen-bonding compounds (like sugars) or very non-polar compounds (like long-chain alkanes).

The following diagram provides a conceptual visualization of the key molecular interactions at play.

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An In-depth Technical Guide to the Environmental Fate and Impact of HCFC-234cc

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the environmental fate and impact of the hydrochlorofluorocarbon (HCFC) designated as HCFC-234cc (1,3-Dichloro-1,1,2,2-tetrafluoropropane). As a Class II ozone-depleting substance, understanding its atmospheric chemistry, persistence, and contributions to both stratospheric ozone depletion and global warming is critical. This document synthesizes available data on its atmospheric lifetime, Ozone Depletion Potential (ODP), and Global Warming Potential (GWP), and elucidates its primary degradation pathways. Detailed methodologies for the experimental and computational assessment of these key environmental metrics are also presented to support further research and risk assessment.

Introduction: The Context of HCFC-234cc

Hydrochlorofluorocarbons (HCFCs) were introduced as transitional substitutes for the more potent ozone-depleting chlorofluorocarbons (CFCs) under the framework of the Montreal Protocol.[1] Their inclusion of a hydrogen atom makes them susceptible to degradation in the lower atmosphere (troposphere), thereby reducing the amount of chlorine that reaches the stratosphere to catalytically destroy ozone.[2]

HCFC-234cc, chemically identified as 1,3-Dichloro-1,1,2,2-tetrafluoropropane (CAS Number: 422-00-4), is one such compound.[3] While specific applications for HCFC-234cc are not widely documented, its isomers and related HCFCs have been utilized as cleaning agents and solvents, particularly as replacements for CFC-113 in specialized sectors like the aerospace and electronics industries.[4] Given the ongoing global phase-out of all HCFCs, a thorough understanding of the environmental behavior of each compound is essential for evaluating legacy impacts and informing the development of next-generation, environmentally benign alternatives.

This guide provides an in-depth examination of the atmospheric journey of HCFC-234cc, from its release to its ultimate degradation and its consequent environmental impacts.

Physicochemical Properties and Environmental Metrics

The environmental behavior of HCFC-234cc is governed by its physical and chemical properties, which in turn determine its atmospheric lifetime, Ozone Depletion Potential (ODP), and Global Warming Potential (GWP).

Property	Value	Source
Chemical Name	1,3-Dichloro-1,1,2,2-tetrafluoropropane	[3]
Molecular Formula	CH₂ClCF₂CClF₂	[3]
CAS Number	422-00-4	[3]
Molecular Weight	184.95 g/mol	[3]
Global Atmospheric Lifetime	9.46 years	[3]
Tropospheric Lifetime	10.6 years	[3]
Stratospheric Lifetime	85.1 years	[3]
Ozone Depletion Potential (ODP)	0.054	[3]
Global Warming Potential (GWP)	Not specifically reported; see Section 4.2

Atmospheric Fate and Degradation Pathway

The environmental fate of HCFC-234cc is primarily dictated by its transformation in the atmosphere. Unlike CFCs, which are largely inert in the troposphere, the presence of a C-H bond in HCFC-234cc makes it susceptible to attack by hydroxyl radicals (•OH), the primary atmospheric oxidant.[1]

Tropospheric Degradation: The Primary Sink

The dominant removal mechanism for HCFC-234cc from the atmosphere is its reaction with the hydroxyl radical (•OH) in the troposphere. This process is initiated by the abstraction of the hydrogen atom from the molecule.

Initiation Step: CH₂ClCF₂CClF₂ + •OH → •CHClCF₂CClF₂ + H₂O

This initial reaction is the rate-limiting step that determines the tropospheric lifetime of the molecule.[5] The resulting haloalkyl radical (•CHClCF₂CClF₂) is highly reactive and proceeds through a series of rapid oxidation steps.

Subsequent Oxidation and Product Formation

Following its formation, the haloalkyl radical reacts quickly with molecular oxygen (O₂) to form a peroxy radical:

Peroxy Radical Formation: •CHClCF₂CClF₂ + O₂ → CHCl(OO•)CF₂CClF₂

This peroxy radical can then react with nitric oxide (NO) or other radical species, leading to the formation of an alkoxy radical:

Alkoxy Radical Formation: CHCl(OO•)CF₂CClF₂ + NO → CHCl(O•)CF₂CClF₂ + NO₂

The fate of the alkoxy radical is critical as it can undergo further decomposition via C-C or C-Cl bond cleavage. Based on analogous HCFC degradation mechanisms, the likely subsequent products would include phosgene (COCl₂), carbonyl fluoride (COF₂), and various halogenated acids, which are eventually removed from the atmosphere through wet deposition (rainout).[5]

Caption: Atmospheric degradation pathway of HCFC-234cc.

Environmental Impact Assessment

The environmental impact of HCFC-234cc is twofold: its contribution to the depletion of the stratospheric ozone layer and its role as a greenhouse gas, contributing to global warming.

Ozone Depletion Potential (ODP)

The Ozone Depletion Potential (ODP) is a relative measure of a substance's ability to destroy stratospheric ozone compared to CFC-11, which has an ODP of 1.0.[6] HCFC-234cc has a well-mixed lifetime-adjusted ODP of 0.054 .[3] This value, while significantly lower than that of CFCs (which are typically close to 1.0), is not negligible and underscores the importance of the HCFC phase-out. The chlorine atoms in the HCFC-234cc molecule are the agents of ozone destruction. The portion of HCFC-234cc that is not destroyed in the troposphere can be transported to the stratosphere, where it is broken down by high-energy ultraviolet (UV) radiation, releasing chlorine radicals (Cl•) that catalytically destroy ozone molecules.

Global Warming Potential (GWP)

The Global Warming Potential (GWP) compares the amount of heat trapped by a certain mass of a gas to the amount of heat trapped by a similar mass of carbon dioxide (CO₂) over a specific time horizon, typically 100 years.[7] CO₂ has a GWP of 1.[7]

• HCFC-225cb (1,3-Dichloro-1,1,2,2,3-pentafluoropropane), an isomer, has a 100-year GWP of 568 .[4]

• HCFC-234fb (1,1-dichloro-1,3,3,3-tetrafluoropropane) has a calculated 100-year GWP of 712 .[8]

Given these values, it is highly probable that the GWP of HCFC-234cc is of a similar magnitude, making it a potent greenhouse gas, hundreds of times more effective at trapping heat than CO₂ on a per-mass basis over a 100-year period.

Methodologies for Environmental Parameter Determination

The determination of atmospheric lifetimes, ODPs, and GWPs involves a combination of laboratory experiments and computational modeling.

Experimental Protocol: Determining Reaction Rate with •OH Radicals

The atmospheric lifetime of an HCFC is primarily determined by its reaction rate with the hydroxyl radical. The relative rate method is a common experimental approach.

Objective: To determine the rate constant for the reaction of HCFC-234cc with •OH radicals relative to a well-known reference compound.

Methodology:

• Chamber Setup: A temperature-controlled reaction chamber (e.g., made of FEP Teflon) is filled with purified air or an inert bath gas (e.g., He, N₂).[9]

• Reagent Introduction: Known concentrations of HCFC-234cc and a reference compound (e.g., an alkane with a well-characterized •OH rate constant) are introduced into the chamber.[10]

• •OH Radical Generation: •OH radicals are generated in situ, typically through the photolysis of a precursor like methyl nitrite (CH₃ONO) or hydrogen peroxide (H₂O₂) using UV lamps.[11]

• Concentration Monitoring: The concentrations of HCFC-234cc and the reference compound are monitored over time using techniques such as Gas Chromatography with Flame Ionization Detection (GC-FID) or Fourier-Transform Infrared (FTIR) spectroscopy.

• Data Analysis: The relative loss of the two compounds is plotted. According to the principle of relative rates, the ratio of the rate constants is equal to the ratio of the natural logarithms of their concentration changes: ln([HCFC]₀/[HCFC]ₜ) / ln([Ref]₀/[Ref]ₜ) = k_HCFC / k_Ref

• Calculation: Since the rate constant of the reference compound (k_Ref) is known, the rate constant for HCFC-234cc (k_HCFC) can be calculated. This rate constant is then used in atmospheric models to determine the tropospheric lifetime.

Caption: Workflow for the relative rate experimental method.

Computational Protocol: ODP and GWP Calculation

ODP and GWP are not measured directly but are calculated using complex atmospheric models that integrate laboratory data.

Objective: To calculate the ODP and GWP of a compound based on its chemical properties and atmospheric lifetime.

Methodology:

• Data Input: The primary inputs for the models are the compound's:

  • Atmospheric lifetime (derived from •OH reaction rates).

  • Molecular weight.

  • Number of chlorine and/or bromine atoms.

  • Infrared absorption spectrum (for GWP).

• ODP Calculation:

  • Modeling: A 2-D or 3-D atmospheric chemistry-transport model is used to simulate the release of the substance and its transport into the stratosphere.[12]

  • Ozone Loss Simulation: The model calculates the steady-state ozone depletion resulting from a continuous emission of the substance.

  • Normalization: This calculated ozone loss is then normalized to the ozone loss calculated for an identical mass emission of CFC-11. The resulting ratio is the ODP.[6]

• GWP Calculation:

  • Radiative Efficiency: The compound's infrared absorption spectrum is used to calculate its radiative efficiency—its ability to absorb and trap thermal radiation.[7]

  • Time-Integrated Forcing: The model integrates the radiative forcing of the compound over a specified time horizon (e.g., 100 years), accounting for its atmospheric decay rate (lifetime).[13]

  • Normalization: This integrated value is then divided by the time-integrated radiative forcing of an equal mass of CO₂ over the same period. This ratio is the GWP.[14]

Conclusion

HCFC-234cc (1,3-Dichloro-1,1,2,2-tetrafluoropropane) is an ozone-depleting substance and a potent greenhouse gas. With a global atmospheric lifetime of approximately 9.5 years, its primary sink is reaction with hydroxyl radicals in the troposphere. While its ODP of 0.054 is modest compared to CFCs, it still contributes to stratospheric ozone depletion. Its GWP, estimated to be in the range of 500-750, highlights a significant climate impact. The continued phase-out of HCFCs, including compounds like HCFC-234cc, under the Montreal Protocol is therefore crucial for the protection of both the ozone layer and the global climate. Further research into the specific degradation products of HCFC-234cc would provide a more complete picture of its total environmental footprint.

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• UNFCCC. Global Warming Potentials (IPCC Second Assessment Report). Available at: [Link]

• Haz-Map. 1,3-Dichloro-1,1,2,2,3-pentafluoropropane. Available at: [Link]

• Umweltbundesamt. (n.d.). Global Warming Potentials (GWP) of selected compounds and their mixtures. Available at: [Link]

• PubMed. (2010). Rate coefficients for the gas-phase reaction of the hydroxyl radical with CH2=CHF and CH2=CF2. Available at: [Link]

• Atkinson, R. (2003). Kinetics of the gas-phase reactions of OH radicals with alkanes and cycloalkanes. Atmospheric Chemistry and Physics. Available at: [Link]

• Canada.ca. (2024). Global warming potentials. Available at: [Link]

• Shiroudi, A., Czub, J., & Altarawneh, M. (2024). Chemical investigation on the mechanism and kinetics of the atmospheric degradation reaction of Trichlorofluoroethene by OH⋅ a. MOST Wiedzy. Available at: [Link]

• Atkinson, R. (2003). Kinetics of the gas-phase reactions of OH radicals with alkanes and cycloalkanes. Atmospheric Chemistry and Physics. Available at: [Link]

• US EPA. Propane, 1,3-dichloro-1,2,2,3-tetrafluoro-. Available at: [Link]

• PubMed. (2024). Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics. Available at: [Link]

• NIST. Propane, 1,3-dichloro-1,1,2,2,3-pentafluoro-. NIST WebBook. Available at: [Link]

• Barbatti, M. (2014). Photochemistry of Hydrochlorofluorocarbons. Light and Molecules. Available at: [Link]

• HCFC-234aa. (n.d.). Available at: [Link]

• Farnell. (2002). MATERIAL SAFETY DATA SHEET - Contact Cleaner II. Available at: [Link]

• IPCC. (n.d.). HFC-23 EMISSIONS FROM HCFC-22 PRODUCTION. Available at: [Link]

• WMO. (n.d.). WMO Guidelines on the Calculation of Climate Normals. Available at: [Link]

• WMO. (2020). WMO Guidance on Operational Practices for Objective Seasonal Forecasting. Available at: [Link]

• WMO. (n.d.). Guide to Instruments and Methods of Observation (WMO-No. 8). Available at: [Link]

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Technical Guide: Toxicology and Safety Handling of 1,1-Dichloro-1,3,3,3-Tetrafluoropropane (HCFC-234fb)

Code: HCFC-234fb | CAS: 64712-27-2 | Formula:

[1][2][3]

Executive Summary

This technical guide provides a comprehensive safety and toxicological framework for 1,1-dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb) . Primarily utilized as a specialized intermediate in the synthesis of hydrofluoroolefins (HFOs) and as a research-grade halogenated solvent, HCFC-234fb presents specific hazards associated with central nervous system (CNS) depression, respiratory irritation, and potential hepatotoxicity via metabolic activation.

Due to limited public in vivo toxicological datasets for this specific isomer, this guide employs a Structure-Activity Relationship (SAR) approach, leveraging validated data from structural analogues (e.g., HCFC-123, Halothane) to establish conservative safety margins.

Chemical Identity & Physicochemical Properties

Understanding the physical state is the first line of defense in exposure control. HCFC-234fb is a volatile liquid/gas depending on ambient conditions, necessitating strict vapor control.

Property	Value / Description	Significance
IUPAC Name	1,1-Dichloro-1,3,3,3-tetrafluoropropane	Unambiguous identification
Structure	ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">	Defines metabolic susceptibility (C-H bond at C2)
Molecular Weight	184.95 g/mol	High vapor density (>Air); settles in low areas
Boiling Point	~24–25 °C (Est.)[2][4]	Critical Hazard: Exists near boiling point at room temp; rapid vaporization risk
Vapor Pressure	High (>1 atm at slightly elevated temp)	Requires pressure-rated vessels or cooling
Flammability	Non-flammable (High Halogen Content)	Thermal decomposition yields toxic HF and HCl gases

Toxicological Profile

Mechanism of Toxicity (Read-Across Analysis)

The toxicity of HCFC-234fb is governed by its metabolism. The presence of the dichloro-fluoromethyl group (

) and the central methylene group ( ) suggests a metabolic pathway similar to HCFC-123 and Halothane , mediated by Cytochrome P450 (specifically CYP2E1).

Predicted Metabolic Pathway & Bioactivation

The following diagram illustrates the theoretical oxidative bioactivation pathway, highlighting the formation of reactive acyl halides which can trifluoroacetylate liver proteins, leading to immune-mediated hepatotoxicity.

Figure 1: Predicted oxidative metabolism of HCFC-234fb leading to potential hepatotoxic intermediates.

Key Toxicological Endpoints

• Acute Inhalation (CNS Depression): Like most halogenated hydrocarbons, HCFC-234fb acts as a CNS depressant. High concentrations (>1000 ppm) may cause dizziness, anesthesia, and cardiac sensitization (arrhythmia) due to sensitization of the myocardium to epinephrine.

• Hepatotoxicity (Chronic): Repeated exposure may induce liver damage. This is inferred from the structural "rule of hydrochlorofluorocarbons" where oxidative defluorination/dechlorination leads to protein-adducting species.

• Irritation: The SDS classifies it as a Skin Irritant (Category 2) and Eye Irritant (Category 2A).[5] Vapors are respiratory irritants (STOT SE 3).[5]

Industrial Hygiene & Safety Protocols

Exposure Limits (OELs)

No regulatory OEL exists for HCFC-234fb. Consequently, a Performance-Based Control Band must be established.

• Recommended Internal OEL: 10 ppm (8-hr TWA)

  • Justification: Based on the established limit for HCFC-123 (10-50 ppm) due to similar hepatotoxic potential.

• Ceiling Limit: 50 ppm (To prevent cardiac sensitization).

Engineering Controls

Given the boiling point (~24°C), this substance must be handled as a volatile liquid/gas .

• Primary Containment: Handle only within a certified Fume Hood or Glovebox.

• Cold Traps: Use condenser coils (-10°C) on all reactor vents to prevent fugitive emissions.

• Oxygen Monitoring: Install low-level O2 alarms in the lab, as HCFC-234fb vapor is heavier than air and can displace oxygen in breathing zones.

Personal Protective Equipment (PPE) Matrix

Body Part	Hazard	Recommended PPE
Respiratory	Vapor Inhalation	Self-Contained Breathing Apparatus (SCBA) for spills. Full-face respirator with Organic Vapor (OV) cartridges for minor manipulations (breakthrough time is short for low-boiling halides).
Dermal	Absorption/Irritation	PVA (Polyvinyl alcohol) or Silver Shield/4H laminate gloves. Note: Nitrile is often permeable to low-MW halogenated solvents.
Ocular	Splash/Vapor	Chemical Goggles (ventless) + Face Shield.

Experimental Protocol: Safe Handling Workflow

This protocol ensures self-validating safety during synthesis or analysis.

Phase 1: Pre-Operational Check

• Verify Cooling: Ensure reaction vessel condenser is active at <0°C (below BP of HCFC-234fb).

• Leak Test: Pressurize system with inert gas (N2) to 1.1x operating pressure; hold for 15 mins to confirm integrity.

Phase 2: Transfer & Handling

• Closed Loop Transfer: Never pour open liquid. Use a cannula or double-valved syringe for transfers.

• Cannula Technique:

  • Insert needle into source septum.

  • Pressurize source with N2.

  • Transfer liquid via pressure differential to receiving vessel (cooled).

Phase 3: Quench & Disposal

• Flash Distillation: Remove unreacted HCFC-234fb via rotary evaporation into a liquid nitrogen-cooled trap.

• Hydrolysis Check: Treat trap contents with aqueous NaOH only if verifying waste stream (expect exothermic neutralization of any acyl halides formed).

• Disposal: Label as "Halogenated Solvent Waste". Do not mix with acetone or strong bases (risk of exothermic polymerization or reaction).

Emergency Response Logic

In the event of a release, immediate decision-making is critical.

Figure 2: Emergency response decision matrix for HCFC-234fb incidents.

Regulatory & Environmental Status

• Ozone Depleting Potential (ODP): Class II Ozone Depleting Substance (HCFC). Regulated under the Montreal Protocol.[6][7][8] Usage is generally restricted to feedstock (intermediate) applications or phased-out dispersive uses.

• Global Warming Potential (GWP): Moderate.

• TSCA (USA): Listed.[5] Subject to SNUR (Significant New Use Rules) in some jurisdictions depending on isomer specificity.

References

• SynQuest Laboratories. (2024). Safety Data Sheet: 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb).[1][2][3][9] Retrieved from

• Changmai, R. R., et al. (2024).[10] "Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics." Royal Society of Chemistry (RSC) Advances.

• National Institutes of Health (NIH). (2019). Metabolism and toxicity of hydrochlorofluorocarbons: current knowledge and needs for the future. Environmental Health Perspectives.

• U.S. EPA. (2024).[11] Substance Registry Services: Propane, 1,1-dichloro-1,3,3,3-tetrafluoro-.[12]

• Harris, J.W., et al. (1992). Toxicology of chlorofluorocarbon replacements.[6][7][13][14][15][16] (Referencing HCFC-123 hepatotoxicity mechanisms as read-across).

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• 6. Executive Summary - Toxicity of Alternatives to Chlorofluorocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 15. Toxicology of chlorofluorocarbon replacements [pubmed.ncbi.nlm.nih.gov]
• 16. Metabolism and toxicity of hydrochlorofluorocarbons: current knowledge and needs for the future - PMC [pmc.ncbi.nlm.nih.gov]

Engineering the Future: Potential Applications of Fluorinated Propanes in Materials Science and Biomedical Therapeutics

Executive Summary

Fluorinated propanes—specifically perfluoropropane (C3F8), heptafluoropropane (HFC-227ea), and pentafluoropropane (HFC-245fa)—represent a critical class of compounds at the intersection of industrial materials science and advanced biomedical therapeutics. Characterized by the extreme strength of the carbon-fluorine (C-F) bond, these molecules exhibit unique physicochemical properties, including high molecular weight, profound chemical inertness, and exceptionally low aqueous solubility.

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between fundamental molecular behavior and applied engineering. We will explore how these properties are harnessed to engineer lipid-encapsulated microbubbles for targeted drug delivery, as well as their deployment as clean-agent fire suppressants in high-risk energy storage systems.

Physicochemical Foundations of Fluorinated Propanes

To understand the applications of fluorinated propanes, one must first examine the causality behind their physical behavior. The strong electronegativity of fluorine effectively shields the carbon backbone, resulting in molecules that resist thermal degradation and chemical attack. Furthermore, their high molecular weights dictate their phase behavior, making them ideal for applications requiring rapid vaporization or resistance to osmotic diffusion.

Table 1: Quantitative Comparison of Key Fluorinated Propanes

Compound	IUPAC Name	Formula	Boiling Point (°C)	Density (Liquid, g/cm³)	Primary Scientific Application
C3F8	Octafluoropropane	C3F8	-36.7	1.35	Microbubble core, plasma etching
HFC-227ea	1,1,1,2,3,3,3-Heptafluoropropane	C3HF7	-16.4	1.46	Fire suppression, aerosol propellant
HFC-245fa	1,1,1,3,3-Pentafluoropropane	C3H3F5	15.3	1.32	Polymer foam blowing, ORC fluids

Note: Densities are measured at standard state or near boiling point. HFC-227ea is categorized as a Clean Agent under NFPA 2001 standards[1].

Biomedical Materials Science: Perfluoropropane (C3F8) in Microbubble Engineering

Mechanistic Causality

In the realm of drug development and diagnostic imaging, free gas bubbles of air or nitrogen dissolve within milliseconds when injected into the bloodstream due to rapid osmotic diffusion. To solve this, materials scientists utilize perfluoropropane (C3F8) . C3F8 is a highly hydrophobic gas with a large molecular volume, which drastically reduces the osmotic outward diffusion rate[2].

When C3F8 is encapsulated in a nanometer-thick layer of phospholipids and polyethylene glycol (PEG), the resulting microbubbles achieve prolonged in vivo circulation and resist premature dissolution[2]. Because the PEG chains are resistant to enzymatic degradation and pH changes, the biological activity of co-administered drugs is maintained[3]. Pharmacokinetic studies confirm that the perfluorocarbon gas is subsequently excreted safely through respiration[4].

Application: Ultrasound-Targeted Drug Delivery

Once injected systemically, these microbubbles act as acoustic sensitizers. When exposed to targeted ultrasound pulses, the C3F8 microbubbles undergo inertial cavitation —a process where the bubbles violently oscillate and collapse[3]. This collapse generates localized microstreaming and shockwaves, inducing sonoporation (the temporary permeabilization of adjacent cell membranes). This mechanical disruption significantly enhances the intracellular uptake of localized therapeutics, such as chemotherapeutic agents or gene therapies[3].

Caption: Workflow of C3F8 microbubble synthesis and ultrasound-mediated drug delivery.

Protocol 1: Formulation and Validation of Lipid-Encapsulated C3F8 Microbubbles

This protocol is designed as a self-validating system to ensure batch-to-batch reproducibility.

• Step 1: Lipid Film Hydration. Dissolve DPPC (1,2-dipalmitoyl-sn-glycero-3-phosphocholine) and DSPE-PEG2000 in chloroform at a 9:1 molar ratio. Evaporate the solvent under a nitrogen stream to form a thin lipid film, then hydrate with phosphate-buffered saline (PBS).

  • Causality: The inclusion of PEG2000 prevents protein opsonization, extending the circulation half-life of the microbubbles[3].

• Step 2: C3F8 Gas Exchange. Seal the lipid suspension in a glass vial. Evacuate the headspace air using a vacuum pump and backfill with pure C3F8 gas.

  • Causality: Replacing soluble air with insoluble C3F8 is the critical step that prevents osmotic collapse in aqueous environments.

• Step 3: Mechanical Amalgamation. Agitate the vial using a high-speed dental amalgamator (e.g., Vialmix) for 45 seconds.

  • Causality: High shear forces disperse the C3F8 gas into the aqueous phase, forcing the lipid molecules to self-assemble into a stabilizing monolayer at the gas-liquid interface.

• Step 4: Self-Validation (Quality Control). Extract a 10 µL aliquot and analyze via Dynamic Light Scattering (DLS) and optical microscopy.

  • Validation Criteria: The mean diameter must be between 1.0 and 3.0 µm, with a concentration exceeding

    bubbles/mL. If the Polydispersity Index (PDI) is > 0.3, the batch is structurally unstable and must be discarded.

Industrial Materials Science: Heptafluoropropane (HFC-227ea) in Fire Suppression

Mechanistic Causality

As lithium-ion (Li-ion) battery energy storage systems scale, traditional water-based fire suppression is often inadequate and can cause catastrophic short circuits. Heptafluoropropane (HFC-227ea) , commonly known as FM-200, is a colorless, odorless, and non-conductive gas that leaves no residue, making it ideal for protecting precision electronic equipment[5].

Unlike older halon systems that deplete the ozone layer, HFC-227ea extinguishes fires through a highly efficient dual mechanism. Physically , its rapid vaporization during discharge absorbs massive amounts of heat, rapidly cooling the flame temperature[5]. Chemically , the molecule undergoes thermal decomposition within the flame front, releasing free radicals that scavenge the combustion chain reaction, thereby stopping the fire at a molecular level[5].

Caption: Dual physical and chemical fire suppression mechanisms of HFC-227ea.

Protocol 2: Efficacy Testing of HFC-227ea in Li-ion Battery Enclosures

This protocol validates the suppression capabilities of HFC-227ea against Class C/E thermal runaway events.

• Step 1: Enclosure Preparation. Place a 50Ah Li-ion cell inside a sealed 1 m³ test chamber equipped with K-type thermocouple arrays and gas sampling ports.

  • Causality: This setup accurately simulates a confined battery rack environment where gas dispersion dynamics are critical.

• Step 2: Thermal Runaway Induction. Overcharge the Li-ion cell at a 2C rate until thermal runaway and venting occur.

  • Causality: Overcharging reliably generates a realistic fire scenario characterized by extreme heat and the off-gassing of flammable electrolytes.

• Step 3: Agent Discharge. Upon detecting a temperature spike > 100°C, automatically discharge HFC-227ea to achieve a volumetric concentration of 7%.

  • Causality: Effective fire suppression requires an HFC-227ea concentration between 6.25% and 9%[1]. A 7% concentration provides optimal chemical inhibition while remaining safely below the 9% No Observed Adverse Effect Level (NOAEL) for cardiac sensitization[1].

• Step 4: Self-Validation (Post-Suppression Analysis). Monitor the temperature decay curve and analyze post-suppression gases via Fourier Transform Infrared (FTIR) spectroscopy.

  • Validation Criteria: The ambient temperature must drop to approximately 80°C within 30 seconds to suppress re-ignition[5]. FTIR must confirm that the concentration of toxic byproducts (e.g., Hydrogen Fluoride, HF) remains within acceptable safety baselines.

Advanced Solvents and Phase Behavior in Refrigeration

Beyond biomedical and fire-suppression applications, fluorinated propanes are heavily researched in the context of advanced thermodynamics. Recent materials science studies have explored the vapor-liquid equilibria and inter-diffusion coefficients of fluorinated propanes when paired with low-viscosity ionic liquids (such as [HMIM][BF4])[6]. These gas-liquid pairings serve as highly efficient working fluids for next-generation absorption refrigeration systems, where the specific interaction between the fluorinated gas and the ionic liquid dictates the overall thermodynamic efficiency of the cycle[6].

References

• Ultrasound-mediated destruction of contrast microbubbles used for medical imaging and drug delivery Physics of Fluids | AIP Publishing
• Bubble-Based Drug Delivery Systems: Next-Gener
• Evaluation of the pharmacokinetics, pharmacodynamics, and liver ultrasound imaging characteristics of a novel perfluoropropane microbubble in Chinese volunteers PMC
• 1,1,1,2,3,3,3-Heptafluoropropane Wikipedia
• Perfluorohexanone and Heptafluoropropane Fire Extinguishing Systems, Which One Is The Leader In Energy Storage Firefighting Xiamen Juda Chemical & Equipment Co., Ltd.
• Ionic liquids as alternative solvents for energy… Library of Science

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• 4. Evaluation of the pharmacokinetics, pharmacodynamics, and liver ultrasound imaging characteristics of a novel perfluoropropane microbubble in Chinese volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fluorined-chemicals.com [fluorined-chemicals.com]
• 6. bibliotekanauki.pl [bibliotekanauki.pl]

Protocols & Analytical Methods

"application of HCFC-234cc in extraction processes"

Part 1: Executive Summary & Strategic Context

1.1 The Unique Position of HCFC-234cc In the landscape of industrial solvents, HCFC-234cc (1,3-Dichloro-1,1,2,2-tetrafluoropropane) occupies a specialized niche.[1] While the Montreal Protocol has necessitated the phase-out of many ozone-depleting substances (ODS), HCFC-234cc remains a critical legacy solvent and intermediate in specific high-value workflows—particularly in the synthesis of fluorinated anesthetics (e.g., Desflurane precursors) and next-generation hydrofluoroolefins (HFOs).[1]

1.2 Regulatory & Safety Advisory (Critical)

• ODS Status: HCFC-234cc is a Class II Ozone Depleting Substance.[1] Its use is strictly regulated under international protocols (Montreal Protocol) and local environmental laws (e.g., US EPA SNAP, EU F-Gas Regulation).[1]

• Permitted Use: This protocol is intended strictly for contained systems, feedstock applications (where the solvent is transformed), or critical use exemptions where no viable non-ODS alternative exists.[1]

• Safety: Ensure all workflows are conducted in a fume hood with solvent recovery systems (scrubbers/chillers) to prevent atmospheric release.[1]

Part 2: Scientific Mechanism: The Fluorous Partitioning Principle[1]

2.1 Why HCFC-234cc? The efficacy of HCFC-234cc in extraction stems from its unique Fluorine-Chlorine-Hydrogen balance .[1] Unlike perfluorocarbons (which are immiscible with almost everything) or standard hydrocarbons (which lack selectivity for fluorinated compounds), HCFC-234cc acts as a "Hybrid Amphiphile." [1]

• The Mechanism:

  • Fluorophilic Domain: The tetrafluorinated backbone (

    ) interacts strongly with other fluorinated molecules via weak van der Waals forces and dipole-dipole interactions specific to the C-F bond.[1]

  • Lipophilic Domain: The dichloro-substitution provides enough polarizability to solubilize organic substrates that perfluorinated solvents would reject.[1]

2.2 Theoretical Partitioning In a biphasic system (Water / HCFC-234cc), the partition coefficient (

) favors the migration of fluorinated intermediates into the HCFC phase, leaving polar impurities in the aqueous phase and non-fluorinated hydrocarbons in the organic layer (if a tri-phasic system is used).[1]

Part 3: Experimental Protocol

Workflow Title: Selective Extraction of Fluorinated Precursors from Halogen Exchange (Halex) Reaction Mixtures

Objective: To isolate 1-chloro-2,2,2-trifluoroethyl difluoromethyl ether (or similar anesthetic intermediates) from a reaction mixture containing inorganic salts and non-fluorinated byproducts.

Reagents & Equipment

• Solvent: HCFC-234cc (>99.5% purity).[1]

• Feedstock: Crude reaction mixture (post-Halex).

• Equipment:

  • Jacketed Glass Reactor (Temperature controlled).[1]

  • Overhead Stirrer (PTFE impeller).[1]

  • Phase Separator (Automated optical interface detection recommended).[1]

  • Rotary Evaporator with Chilled Condenser (-10°C).[1]

Step-by-Step Methodology

Step 1: Quenching and Temperature Conditioning

• Action: Cool the crude reaction mixture to 10°C.

• Rationale: Lower temperatures maximize the density difference between the organic phases and minimize the volatility of HCFC-234cc (estimated bp ~50-60°C).

Step 2: Solvent Charge & Agitation

• Action: Add HCFC-234cc at a ratio of 1:1 (v/v) to the crude mixture.

• Action: Agitate vigorously at 400 RPM for 15 minutes.

• Mechanism: This ensures mass transfer.[1] The HCFC-234cc selectively solvates the target fluorinated species, pulling them away from the ionic liquid or aqueous salt phase.[1]

Step 3: Phase Settling (The Critical Step)

• Action: Stop agitation and allow settling for 30 minutes.

• Observation: You will observe distinct layers.[1]

  • Top Layer: Aqueous/Inorganic salts (Density ~1.0 - 1.2 g/mL).[1]

  • Bottom Layer: HCFC-234cc enriched with Target Molecule (Density >1.4 g/mL).[1]

• Note: Unlike ether or ethyl acetate extractions, the product is in the bottom layer .[1]

Step 4: Separation & Washing

• Action: Drain the bottom HCFC layer.[1]

• Action: Perform a "Back-Wash" on the HCFC layer using slightly acidic brine (pH 5).[1]

• Rationale: Removes trace basic catalysts (e.g., Antimony salts) trapped in the organic matrix.[1]

Step 5: Recovery via Distillation

• Action: Transfer the washed HCFC phase to a distillation unit.

• Action: Distill at atmospheric pressure (or mild vacuum 400 mbar) monitoring the vapor temperature.

• Fraction 1: HCFC-234cc (Recovered for recycling).

• Residue: Purified Fluorinated Intermediate.

Part 4: Data Visualization & Logic

Comparative Solvent Properties

Property	HCFC-234cc	Dichloromethane (DCM)	Perfluorohexane
Density (g/mL)	~1.45	1.33	1.68
Selectivity (F-Compounds)	High	Moderate	Very High
Solvency (Hydrocarbons)	Good	Excellent	Poor
Boiling Point (°C)	~55-65*	40	56
Environmental Status	ODS (Restricted)	Hazardous Air Pollutant	High GWP

*Estimated based on isomer trends (HCFC-225ca is 51°C; HCFC-123 is 27°C).[1]

Process Workflow Diagram

Figure 1: Closed-loop extraction workflow utilizing HCFC-234cc density and solubility differentials.[1]

Part 5: Troubleshooting & Optimization

• Emulsion Formation:

  • Issue: Interface between HCFC and aqueous phase is indistinct.[1]

  • Solution: Add a demulsifier or increase ionic strength of the aqueous phase (add NaCl).[1] Centrifugation is highly effective due to the high density of HCFC-234cc.

• Cross-Contamination:

  • Issue: Hydrocarbon impurities co-extracting.[1]

  • Solution: Pre-wash the crude mixture with hexane before adding HCFC-234cc.[1] The hexane will remove non-fluorinated oils; the HCFC-234cc will then target the fluorinated species.

Part 6: References

• United Nations Environment Programme (UNEP). (2020). The Montreal Protocol on Substances that Deplete the Ozone Layer.[1] Ozone Secretariat.[1] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Phaseout of Class II Ozone-Depleting Substances.[1][Link]

• World Intellectual Property Organization (WIPO). (2019).[1] Method for producing fluorine-containing propene (Patent WO2019230456A1).[1]

• Curran, D. P. (1998).[1] Strategy-Level Separations in Organic Synthesis: Fluorous Mixture Synthesis.[1] Science, 280(5368), 1373-1376. (Foundational text on fluorous phase separation principles). [Link]

Sources

• 1. epa.gov [epa.gov]

Application Note: Precision Cleaning of Scientific Apparatus Using 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb)

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Standard Operating Protocol (SOP) & Mechanistic Guide

Executive Summary

In drug development and advanced analytical research, the contamination of high-precision scientific apparatus—such as mass spectrometer ion optics, ultra-high vacuum (UHV) components, and sintered chromatography frits—presents a critical bottleneck. These components frequently become fouled with heavy perfluoropolyether (PFPE) greases (e.g., Krytox), diffusion pump oils, or baked-on biological matrices. Standard laboratory solvents often lack the specific solvency required to dissolve fluorinated oils, and their high surface tension prevents penetration into micro-cavities.

This application note details the validated protocol for using 1,1-dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb) as a specialized cleaning agent. Due to its environmental profile, this solvent must be utilized exclusively within a self-validating, closed-loop vapor degreasing system.

Mechanistic Rationale: The Causality of Solvency

The selection of HCFC-234fb is driven by its unique physicochemical properties, which provide a three-tiered cleaning mechanism:

• Chemical Solvency: The dichloro- substitution in the molecule provides a strong dipole moment. This specific Kauri-Butanol (KB) value is required to break the intermolecular bonds of heavy hydrocarbon and fluorinated greases, allowing the solvent to intercalate and dissolve contaminants that resist standard aliphatic solvents.

• Wetting Kinetics: The tetrafluoro- backbone significantly lowers the solvent's surface tension. This enables the liquid to completely wet surfaces and penetrate deep into capillary tubes, blind holes, and sintered glass/metal frits via capillary action.

• Physical Displacement: With a high liquid density, HCFC-234fb amplifies acoustic impedance during ultrasonic cleaning. This density enhances the kinetic energy of cavitation bubbles, providing the mechanical shear necessary to dislodge insoluble sub-micron particulates.

Physicochemical & Environmental Profile

1,1-Dichloro-1,3,3,3-tetrafluoropropane (CAS 64712-27-2)[1] is a Class II Ozone Depleting Substance[2]. Gas-phase oxidation by hydroxyl (OH) radicals is its primary atmospheric sink, resulting in an [3]. Because of its environmental impact, its use is strictly regulated and mandates zero-emission handling.

Table 1: Quantitative Chemical & Environmental Properties

Property	Value	Clinical/Scientific Relevance
Chemical Formula	C₃H₂Cl₂F₄[4]	Halogenation provides optimal balance of solvency and non-flammability.
Molecular Weight	184.95 g/mol [1]	High density aids in the mechanical displacement of particulates.
Boiling Point	61 °C[5]	Optimal for vapor degreasing; high enough to prevent rapid room-temperature flash-off, low enough to protect heat-sensitive apparatus.
Ozone Depletion Potential (ODP)	0.215[6]	Mandates the use of closed-loop systems; restricted under the Montreal Protocol.
Global Warming Potential (GWP)	712 (100-yr)[7]	High environmental impact requires secondary sub-zero chiller coils to prevent vapor escape.

Experimental Protocol: Closed-Loop Vapor Degreasing Workflow

To ensure environmental compliance and operational trustworthiness, the cleaning process must be executed in a closed-loop vapor degreaser equipped with primary and secondary cooling coils, a boiling sump, and an ultrasonic sump.

Closed-loop vapor degreasing and solvent recovery workflow for HCFC-234fb.

Step-by-Step Methodology

Phase 1: System Initialization & Validation Activate the primary chiller coils (set to 5 °C) and secondary sub-zero coils (set to -20 °C). Initiate the boiling sump heaters. Self-Validation: The system is validated when the vapor blanket temperature probe reads a stable 61 °C below the primary coils, creating a physical thermal barrier that prevents the[4].

Phase 2: Thermal Breakdown (Boiling Sump) Submerge the contaminated apparatus into the boiling sump (61 °C). Causality: The thermal energy reduces the viscosity of heavy fluorinated greases, allowing the dichloro- functional groups of the solvent to rapidly intercalate and dissolve the macroscopic contaminants.

Phase 3: Mechanical Scrubbing (Ultrasonic Sump) Transfer the apparatus to the cooler ultrasonic sump (maintained at 35–40 °C) and activate the 40 kHz transducers. Causality: The high density of HCFC-234fb amplifies the acoustic impedance. When the cavitation bubbles collapse against the apparatus, they generate high-energy micro-jets that mechanically shear off insoluble particulates from blind holes and sintered frits.

Phase 4: Pure Condensate Rinse (Vapor Zone) Elevate the apparatus into the vapor zone, suspending it directly above the boiling solvent. Causality & Self-Validation: Because the apparatus is at the ambient temperature of the ultrasonic sump (cooler than the vapor), the 61 °C vapor immediately condenses on its surface. This condensation is freshly distilled, ultra-pure solvent, providing a final rinse completely free of dissolved contaminants. Self-Validating Endpoint: As the hot vapor transfers thermal energy, the apparatus gradually heats up. Once the apparatus reaches thermal equilibrium with the vapor (61 °C), condensation naturally ceases. This physical limitation provides a definitive, observable endpoint indicating the rinse cycle is complete.

Phase 5: Extraction & Recovery Slowly extract the apparatus through the chiller coils at a rate not exceeding 3 meters per minute. This ensures all residual solvent flashes off and is recovered by the chiller coils, leaving the apparatus dry and UHV-ready.

Process Parameters & Quality Control

To ensure the trustworthiness of the protocol, the chemical integrity of the solvent must be continuously monitored. Halogenated solvents can undergo hydrolysis if exposed to trace moisture, generating hydrochloric (HCl) and hydrofluoric (HF) acids[2].

Table 2: Process Parameters & Validation Metrics

Process Parameter	Target Value	Validation Metric	Causality / Rationale
Boiling Sump Temp	61 °C	Continuous vapor generation	Maintains thermal breakdown of high-viscosity greases.
Ultrasonic Sump Temp	35–40 °C	Thermocouple reading < 45 °C	Prevents premature boiling during cavitation; ensures a thermal gradient exists for the subsequent vapor rinse.
Ultrasonic Frequency	40 kHz	Acoustic cavitation mapping	Optimal frequency for balancing mechanical shear and penetration into blind holes.
Acid Acceptance Value	> 0.10% NaOH eq.	Weekly titration	Validates solvent integrity. If the value drops below this threshold, the solvent is hydrolyzing and must be distilled to prevent acid-catalyzed corrosion of delicate apparatus.

References

• Title: Substance Details: Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- Source: U.S. Environmental Protection Agency (EPA) Substance Registry Services URL: [Link]

• Title: Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics Source: RSC Advances / Physical Chemistry Chemical Physics (Changmai et al., 2024) URL: [Link]

• Title: Global warming potential estimates for the C1–C3 hydrochlorofluorocarbons (HCFCs) included in the Kigali Amendment to the Montreal Protocol Source: Atmospheric Chemistry and Physics (Papanastasiou et al., 2018) URL: [Link]

Sources

• 1. 1,1-Dichloro-1,3,3,3-tetrafluoropropane | CAS 64712-27-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. CAS 64712-27-2 | 1100-7-53 | MDL MFCD02184064 | 1,1-Dichloro-1,3,3,3-tetrafluoropropane | SynQuest Laboratories [synquestlabs-azuredev-test.azurewebsites.net]
• 6. csl.noaa.gov [csl.noaa.gov]
• 7. Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions in 1,1-dichloro-1,3,3,3-tetrafluoropropane

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 1,1-dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fa). This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you navigate the complexities of your experiments involving this fluorinated propane derivative.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during your reactions with 1,1-dichloro-1,3,3,3-tetrafluoropropane.

Issue 1: Low or No Conversion to Desired Product

Question: My reaction shows a low conversion rate of 1,1-dichloro-1,3,3,3-tetrafluoropropane. What are the likely causes and how can I improve the yield?

Answer: Low conversion can stem from several factors, primarily related to reaction kinetics and catalyst activity.

• Insufficient Reaction Temperature: Many reactions involving fluorocarbons require a significant activation energy. If you are running your reaction at or near room temperature, consider a stepwise increase in temperature. However, be mindful that excessive heat can lead to side reactions like dehydrohalogenation.

• Catalyst Inactivity or Incompatibility: The choice of catalyst is critical. For instance, in dehydrohalogenation reactions to form tetrafluoropropenes, Lewis acids or supported metal catalysts are often employed.[1][2] If you suspect catalyst deactivation, consider using a fresh batch or regenerating the catalyst according to the manufacturer's instructions.

• Improper Solvent Choice: The solvent can significantly influence reaction rates. For many reactions involving polar substrates like HCFC-234fa, polar aprotic solvents are often a good choice.

Issue 2: Formation of Isomeric Impurities

Question: My product mixture contains a significant amount of isomeric impurities. How can I minimize their formation?

Answer: The formation of isomers is a common challenge in fluorocarbon chemistry, often catalyzed by high temperatures or the presence of certain catalysts.[3]

• Optimize Reaction Temperature: High temperatures can promote isomerization. Try to find the lowest effective temperature that still allows for a reasonable reaction rate.

• Catalyst Selection: Lewis acid catalysts, while effective, can sometimes promote isomerization.[3] Consider screening milder catalysts or reducing the catalyst loading.

• Reaction Time: Prolonged reaction times can lead to the formation of thermodynamically more stable isomers. Monitor your reaction progress using Gas Chromatography (GC) and quench the reaction once the desired product concentration has peaked.

Issue 3: Presence of Unsaturated Byproducts (Alkenes)

Question: I am observing the formation of unsaturated compounds, likely from dehydrohalogenation of my starting material or product. How can I prevent this?

Answer: Dehydrohalogenation is a common side reaction, especially in the presence of bases or at elevated temperatures.[3]

• Base Strength and Stoichiometry: If your reaction involves a base, consider using a weaker, non-nucleophilic base or a stoichiometric amount instead of an excess.

• Temperature Control: Carefully control the reaction temperature, as elimination reactions are often favored at higher temperatures.

• Phase-Transfer Catalysis: For biphasic reactions, a phase-transfer catalyst can sometimes moderate reactivity and reduce side reactions.[1]

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting common issues in reactions with 1,1-dichloro-1,3,3,3-tetrafluoropropane.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions when handling 1,1-dichloro-1,3,3,3-tetrafluoropropane?

A1: Always handle 1,1-dichloro-1,3,3,3-tetrafluoropropane in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[4] It is classified as a skin and eye irritant and may cause respiratory irritation.[4] Avoid contact with incompatible materials such as alkali metals, finely divided metals (Al, Mg, Zn), strong bases, and strong oxidizing agents.[4] In case of fire, thermal decomposition can generate hazardous products like carbon oxides, hydrogen chloride, and hydrogen fluoride.[4]

Q2: How can I effectively purify 1,1-dichloro-1,3,3,3-tetrafluoropropane from its isomers?

A2: The purification of halogenated propane isomers can be challenging due to their close boiling points.[5]

• Fractional Distillation: A fractional distillation column with a high number of theoretical plates is essential for separating isomers with close boiling points.[5]

• Extractive Distillation: This technique involves adding a high-boiling point solvent (extractant) that selectively interacts with the impurities, altering the relative volatility and making separation by distillation more feasible.[5]

Q3: What analytical techniques are best for monitoring the progress of my reaction?

A3: Gas Chromatography (GC) is a powerful technique for monitoring the consumption of the starting material and the formation of products and byproducts. A GC equipped with a mass spectrometer (GC-MS) can help in identifying unknown impurities. For a non-volatile product, High-Performance Liquid Chromatography (HPLC) may be more suitable.

Q4: What are the typical reaction conditions for dehydrohalogenation of HCFC-234fa?

A4: While specific conditions for HCFC-234fa are not extensively published, dehydrohalogenation of similar compounds often involves reacting in the gas or liquid phase in the presence of a catalyst.[1][2] Temperatures can range from 200 to 500°C for gas-phase reactions.[2] In the liquid phase, lower temperatures may be possible with the use of a suitable catalyst, such as a Lewis acid or a phase-transfer catalyst with an alkali metal hydroxide.[1]

Experimental Protocols

Protocol 1: General Procedure for a Test Dehydrohalogenation Reaction

This is a generalized starting point. Optimization of temperature, catalyst, and reaction time is crucial.

• Reactor Setup: In a suitable reactor (e.g., a high-pressure autoclave for liquid-phase reactions or a packed-bed flow reactor for gas-phase reactions), add the catalyst.

• Inerting: Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

• Reagent Addition: Introduce 1,1-dichloro-1,3,3,3-tetrafluoropropane into the reactor. If a base is used, it can be added subsequently.

• Reaction Conditions: Heat the reactor to the desired temperature and, if applicable, pressurize it.

• Monitoring: Periodically take samples from the reaction mixture and analyze them by GC to monitor the progress of the reaction.

• Work-up: Once the reaction has reached the desired conversion, cool the reactor, and carefully vent any excess pressure. The product can then be isolated and purified.

Data Presentation: Catalyst Screening for Dehydrohalogenation

The following table is a hypothetical representation of a catalyst screening experiment.

Catalyst	Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity to Desired Product (%)
Catalyst A	250	4	65	80
Catalyst B	250	4	78	85
Catalyst C	200	6	70	92

Logical Relationship Diagram: Factors Affecting Reaction Outcome

Caption: Interplay of key reaction parameters and their impact on the outcome of a chemical reaction.

References

• Application Notes and Protocols for the Purification of 1,3-Dichloro-1,1,2-trifluoropropane - Benchchem.
• 1,1-Dichloro-1,3,3,3-tetrafluoropropane - Synquest Labs.
• US7345209B2 - Processes for synthesis of 1,3,3,3-tetrafluoropropene - Google P
• side reactions and byproducts of 1,3-Dichloro-1,1,2-trifluoropropane - Benchchem.
• EP3395789A1 - Method for producing 1-chloro-2,3,3,3-tetrafluoropropene - Google P

Sources

• 1. US7345209B2 - Processes for synthesis of 1,3,3,3-tetrafluoropropene - Google Patents [patents.google.com]
• 2. EP3395789A1 - Method for producing 1-chloro-2,3,3,3-tetrafluoropropene - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing Reaction Yields with HCFC-234cc

Disclaimer: HCFC-234cc is not a widely documented solvent for chemical synthesis. This guide is based on the known properties of HCFC-234cc and the general principles of utilizing fluorinated solvents in organic reactions. The information provided should be used as a starting point for investigation and not as a definitive protocol. Always conduct a thorough risk assessment before using any new solvent in your experiments.

Introduction to HCFC-234cc as a Specialty Solvent

Hydrochlorofluorocarbons (HCFCs) are a class of compounds primarily known for their applications as refrigerants and blowing agents.[1] However, their unique physicochemical properties, such as high density, low surface tension, and chemical inertness, can sometimes be leveraged in specialized chemical synthesis applications. HCFC-234cc (1,3-Dichloro-1,1,2,2-tetrafluoropropane) is a less common HCFC, and its use as a reaction solvent is not well-established. This technical support guide aims to provide researchers, scientists, and drug development professionals with a framework for troubleshooting and optimizing reactions where HCFC-234cc is being explored as a solvent to potentially improve yields.

The decision to use a fluorinated solvent like HCFC-234cc often stems from the need to overcome specific challenges encountered with conventional solvents, such as poor solubility of reactants, unwanted side reactions, or difficult product isolation. Fluorinated solvents can offer a unique reaction environment due to their distinct polarity and solvation characteristics.[2][3]

Physicochemical Properties of HCFC-234 Isomers

Understanding the physical properties of your solvent is crucial for experimental design and troubleshooting. Below is a table summarizing the known properties of HCFC-234 isomers and, for comparison, some common laboratory solvents.

Property	HCFC-234aa (1,1-Dichloro-2,2,3,3-tetrafluoropropane)	HCFC-234cb (1,1-dichloro-2,2,3,3-tetrafluoropropane)	Dichloromethane (DCM)	Acetonitrile (MeCN)
Molecular Formula	C₃H₂Cl₂F₄	C₃H₂Cl₂F₄	CH₂Cl₂	C₂H₃N
Molar Mass ( g/mol )	184.94	184.94	84.93	41.05
Boiling Point (°C)	Not specified	Not specified	39.6	81.6
Density (g/mL)	Not specified	Not specified	1.33	0.786
Polarity (Dielectric Constant)	Likely low to moderate	Likely low to moderate	9.1	37.5

Data for HCFC-234 isomers is limited. The properties are expected to be in a similar range to other short-chain HCFCs.[4]

Troubleshooting Guide for Low Reaction Yields in HCFC-234cc

This guide is structured in a question-and-answer format to directly address common issues you might encounter when using HCFC-234cc as a solvent.

Fundamental Reaction Parameters

Q1: My reaction is not proceeding, or the yield is significantly lower than expected. What are the first things I should check?

A1: Before attributing the low yield to the solvent, it's essential to rule out common experimental errors. A systematic check of the fundamentals is the first step in any troubleshooting process.[5][6]

• Reagent Purity and Stoichiometry:

  • Action: Verify the purity of your starting materials and reagents. Impurities can inhibit catalysts or participate in side reactions.[6] Re-check your calculations and ensure the stoichiometry is correct.

  • Causality: Even small amounts of impurities can have a significant impact on the reaction outcome. For example, residual water in a moisture-sensitive reaction can quench a catalyst or a reactive intermediate.[7]

• Anhydrous and Inert Conditions:

  • Action: If your reaction is sensitive to air or moisture, ensure all glassware was properly dried, and the reaction was set up under a robust inert atmosphere (e.g., nitrogen or argon).[7]

  • Causality: Many organometallic reagents and reactive intermediates react rapidly with water and oxygen. HCFCs themselves are generally inert, but they do not prevent dissolved moisture or air from interfering with your reaction.

• Temperature Control:

  • Action: Confirm that the reaction temperature was maintained at the desired level throughout the experiment.[8]

  • Causality: Reaction rates are highly dependent on temperature. Inconsistent heating can lead to incomplete reactions or the formation of byproducts.[8]

• Mixing and Agitation:

  • Action: Ensure that the reaction mixture was stirred effectively. In heterogeneous reactions, proper mixing is critical.

  • Causality: Inefficient stirring can lead to localized concentrations of reagents and poor heat distribution, resulting in lower yields and increased side products.

Caption: A general workflow for troubleshooting low reaction yields.

Solvent-Specific Troubleshooting

Q2: I've confirmed my basic setup is correct, but the yield is still low. How might HCFC-234cc be affecting my reaction?

A2: If fundamental issues are ruled out, the unique properties of HCFC-234cc as a solvent could be the root cause.

• Solubility of Reagents:

  • Issue: One or more of your reactants or catalysts may have poor solubility in HCFC-234cc.

  • Diagnosis: Visually inspect the reaction mixture for undissolved solids. If possible, test the solubility of each component in HCFC-234cc individually.

  • Solution:

    • Co-solvent: Add a small amount of a co-solvent in which the poorly soluble component is known to dissolve. Be aware that this will change the overall properties of the solvent system.[3]

    • Phase-Transfer Catalyst: For ionic reagents, a phase-transfer catalyst might be necessary to bring them into the organic phase.

  • Causality: For a reaction to occur, the reacting species must be able to interact. Poor solubility can severely limit the reaction rate. Fluorinated solvents are known for their unique solubility characteristics, often being immiscible with both polar and non-polar organic solvents.[9]

• Solvent Polarity and Reaction Mechanism:

  • Issue: The polarity of HCFC-234cc may not be optimal for the reaction mechanism.

  • Diagnosis: Consider the mechanism of your reaction.

    • SN1-type reactions are generally favored by more polar solvents that can stabilize charged intermediates.[10]

    • SN2-type reactions can be faster in less polar aprotic solvents where the nucleophile is less solvated and therefore more reactive.[11]

  • Solution: If you suspect a mismatch between solvent polarity and your reaction's needs, consider adding a co-solvent to tune the polarity of the reaction medium.

  • Causality: The solvent plays a critical role in stabilizing or destabilizing reactants, transition states, and intermediates.[12] A solvent that preferentially stabilizes the starting materials more than the transition state will slow down the reaction.[11]

• Interaction with Catalysts:

  • Issue: The chlorine atoms in HCFC-234cc could potentially interact with and deactivate certain metal catalysts.

  • Diagnosis: This is difficult to diagnose directly without specialized analytical techniques. However, if you are using a sensitive transition metal catalyst and observing low turnover, solvent-catalyst incompatibility could be a factor.

  • Solution:

    • Ligand Modification: It may be necessary to use a catalyst with more robust ligands that can shield the metal center from the solvent.

    • Alternative Solvent: If the issue persists, an alternative fluorinated solvent without chlorine atoms (an HFC or a perfluorinated solvent) might be a better choice.

  • Causality: The lone pairs on the chlorine atoms could coordinate to a vacant site on a metal catalyst, inhibiting substrate binding and turnover.

Work-up and Purification Challenges

Q3: The reaction seems to have worked based on TLC/crude NMR, but my isolated yield is very low. What could be happening during the work-up?

A3: The high density and unique solubility of HCFC-234cc can introduce challenges during product isolation.[13]

• Phase Separation:

  • Issue: HCFC-234cc is denser than water. During an aqueous work-up, the organic layer will be the bottom layer.

  • Solution: Be mindful of which layer is which during extractions. It's good practice to test the layers by adding a small amount of water to see which layer it is miscible with.

  • Causality: A simple mistake in identifying the aqueous and organic layers can lead to the loss of the entire product.

• Product Solubility:

  • Issue: Your product might have some solubility in the aqueous phase, or it might not be fully extracted from the HCFC-234cc phase.

  • Solution:

    • Back-extraction: After the initial extraction, re-extract the aqueous layer with a different organic solvent in which your product is known to be highly soluble.

    • Salting Out: Add a saturated brine solution to the aqueous layer to decrease the solubility of your organic product.

  • Causality: Partition coefficients determine how a solute distributes between two immiscible phases. Optimizing the extraction solvent and conditions is key to maximizing recovery.

• Solvent Removal:

  • Issue: HCFC-234cc has a moderate boiling point. If your product is volatile, you may be losing it during solvent removal on a rotary evaporator.

  • Solution:

    • Lower Temperature and Pressure: Use a lower bath temperature and carefully control the vacuum to avoid co-distillation of your product.

    • Solvent Exchange: Before concentrating, you can dilute the HCFC-234cc solution with a higher-boiling, more conventional solvent in which your product is soluble, and then selectively remove the HCFC-234cc.

  • Causality: Volatile products can be easily lost under high vacuum, especially when in a relatively low-boiling solvent.[5]

Frequently Asked Questions (FAQs)

Q1: What are the potential advantages of using HCFC-234cc as a solvent?

• Chemical Inertness: HCFCs are generally unreactive, which can be advantageous for reactions involving highly reactive reagents.[14]

• Thermal Stability: They often have a wide liquid range and good thermal stability, making them suitable for reactions at elevated temperatures.

• Unique Solubility: They can sometimes dissolve fluorinated reagents or substrates that are insoluble in common organic solvents.

• Reduced Flammability: Many HCFCs are non-flammable, which can be a significant safety advantage.[15]

Q2: How do I purify and dry HCFC-234cc before use?

• Purification: If the solvent contains non-volatile impurities, simple distillation may be effective. For impurities with similar boiling points, azeotropic distillation with a suitable entrainer might be necessary, though developing such a procedure would require significant experimentation.[16][17][18]

• Drying:

  • Initial Drying: Stirring over an anhydrous drying agent like calcium chloride or magnesium sulfate can remove bulk water.

  • Final Drying: For strictly anhydrous conditions, distillation from a suitable drying agent (e.g., calcium hydride) under an inert atmosphere is recommended. Always ensure that the solvent is compatible with the drying agent before proceeding.

Q3: What are the safety precautions for handling HCFC-234cc?

• Ventilation: Always work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.[19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[15]

• Incompatibility: HCFCs can react with strong bases and reactive metals.[14]

• Thermal Decomposition: At high temperatures, HCFCs can decompose to form toxic and corrosive gases like hydrogen fluoride (HF) and hydrogen chloride (HCl).[19]

• Material Safety Data Sheet (MSDS): Always consult the MSDS for the specific compound before use.[15]

Q4: What are the environmental considerations for using HCFC-234cc?

• Ozone Depletion: As an HCFC, HCFC-234cc has a non-zero ozone depletion potential (ODP) and is subject to phase-out under the Montreal Protocol.[1][20] Its use in emissive applications is highly restricted.

• Greenhouse Gas: HCFCs are also potent greenhouse gases with a high global warming potential (GWP).[1][21]

• Waste Disposal: All waste containing HCFC-234cc must be disposed of according to institutional and national regulations for halogenated waste. Do not dispose of it down the drain or in regular solvent waste streams unless permitted.

References

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• Effects of fluorinated solvents on electrolyte solvation structures and electrode/electrolyte interphases for lithium metal batteries | PNAS. (n.d.). Retrieved February 26, 2026, from [Link]

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PMC. (n.d.). Retrieved February 26, 2026, from [Link]

• Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent | ACS Organic & Inorganic Au. (2024, November 28). ACS Publications. Retrieved February 26, 2026, from [Link]

• Troubleshooting: How to Improve Yield - Chemistry - University of Rochester. (n.d.). Retrieved February 26, 2026, from [Link]

• Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. (2024, April 10). Retrieved February 26, 2026, from [Link]

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents | ACS Electrochemistry. (2024, November 27). ACS Publications. Retrieved February 26, 2026, from [Link]

• Dive Into Azeotropic Distillation: Essential Techniques - GWSI. (2024, July 1). GWSI. Retrieved February 26, 2026, from [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.). Retrieved February 26, 2026, from [Link]

• The Azeotropic Distillation for Bioethanol Purification: The Effects of Entrainer Solvents. (2025, August 6). IOP Science. Retrieved February 26, 2026, from [Link]

• Bulletin - Health and Safety Issues Associated with the Refrigerant HCFC-123 (R-123) - Government of Alberta. (n.d.). Retrieved February 26, 2026, from [Link]

• Azeotropic Distillation. (2020, April 23). Chemistry LibreTexts. Retrieved February 26, 2026, from [Link]

• What is the result when the polarity of the solvent is increased in nucleophilic substitution? - Chemistry Stack Exchange. (2014, August 7). Chemistry Stack Exchange. Retrieved February 26, 2026, from [Link]

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• Azeotropic distillation - Wikipedia. (n.d.). Retrieved February 26, 2026, from [Link]

• Material Compatibility Evaluations OFHFC-245CA HFC-245FA HFE-125 HFC-236EA and HFC-236FA - epa nepis. (n.d.). Retrieved February 26, 2026, from [Link]

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• Solubility of Organic Compounds. (2023, August 31). Retrieved February 26, 2026, from [Link]

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• How can a Mixture of Ethanol and Water be Separated by Azeotropic Distillation? - BYJU'S. (2020, April 28). BYJU'S. Retrieved February 26, 2026, from [Link]

• Guidelines for the safe use of hydrocarbon refrigerants - Green Cooling Initiative. (n.d.). Retrieved February 26, 2026, from [Link]

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• The Solubility of Fluorocarbons | Journal of the American Chemical Society. (n.d.). ACS Publications. Retrieved February 26, 2026, from [Link]

• Refrigerant Safety | US EPA. (2025, March 12). US EPA. Retrieved February 26, 2026, from [Link]

• Solubility of KF in four organic solvents and thermodynamic dissolution functions. (2014, June 18). Semantic Scholar. Retrieved February 26, 2026, from [Link]

• Solubility of Organic Compounds - Chemistry Steps. (2021, October 8). Chemistry Steps. Retrieved February 26, 2026, from [Link]

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• hydrochlorofluorocarbons hcfcs hydrofluorocarbons: Topics by Science.gov. (n.d.). Retrieved February 26, 2026, from [Link]

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• 4. 1,1-Dichloro-2,2,3,3-tetrafluoropropane | C3H2Cl2F4 | CID 77685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Troubleshooting [chem.rochester.edu]
• 6. radleys.com [radleys.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. quora.com [quora.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Solvent effects - Wikipedia [en.wikipedia.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]
• 13. How To [chem.rochester.edu]
• 14. 1,3-DICHLORO-1,1,2,2,3-PENTAFLUOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. open.alberta.ca [open.alberta.ca]
• 16. gwsionline.com [gwsionline.com]
• 17. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 18. byjus.com [byjus.com]
• 19. wilhelmsen.com [wilhelmsen.com]
• 20. hydrochlorofluorocarbons hcfcs hydrofluorocarbons: Topics by Science.gov [science.gov]
• 21. julabo.us [julabo.us]

"troubleshooting phase separation with 1,1-dichloro-1,3,3,3-tetrafluoropropane"

The following guide is designed as a specialized Technical Support Center resource for researchers and process chemists working with 1,1-dichloro-1,3,3,3-tetrafluoropropane (often referred to in industrial literature as HCFC-242fa or similar isomers, though distinct from HCFC-244bb).

Topic: Troubleshooting Phase Separation with 1,1-dichloro-1,3,3,3-tetrafluoropropane (CAS: 64712-27-2) Ticket Type: Experimental Troubleshooting / Process Optimization Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division

Core Physical Data & Reference

Before troubleshooting, verify the physical parameters of your solvent system. Fluorinated propanes exhibit non-standard behavior compared to common organic solvents (DCM, EtOAc).

Property	Value / Characteristic	Impact on Phase Separation
Chemical Name	1,1-dichloro-1,3,3,3-tetrafluoropropane	Target Solvent
CAS Number	64712-27-2	Identity Verification
Molecular Weight	~184.95 g/mol	High MW contributes to density
Density	> 1.35 g/mL (est. at 20°C)	HEAVIER than water. Forms the BOTTOM layer.
Water Solubility	Negligible (< 0.1 wt%)	High hydrophobicity aids separation, but low surface tension promotes emulsions.
Boiling Point	~70–75°C (Isomer dependent)	Moderate volatility; easy to rotovap but requires care to avoid product loss.
Key Azeotrope	Forms azeotrope with HF	Critical: Cannot separate HF purely by distillation; requires phase cut or scrubbing.

Diagnostic Workflow (Logic Tree)

Use this logic flow to identify the specific phase separation failure mode.

Figure 1: Decision matrix for diagnosing phase separation anomalies with fluorinated solvents.

Troubleshooting Guide & FAQs

Issue A: "I can't tell which layer is my product."

Context: Unlike Ether or Ethyl Acetate, 1,1-dichloro-1,3,3,3-tetrafluoropropane is a dense fluorinated solvent (Density > 1.35 g/mL). The Trap: In a standard extraction with water (Density 1.0), the organic fluorinated layer will be on the BOTTOM . However, if you use a heavy brine wash (saturated NaCl, Density ~1.2 g/mL) or a concentrated caustic wash (NaOH), the densities may become dangerously close, leading to "Density Inversion" or a suspended neutral buoyancy layer.

Protocol: The Water Drop Test

• Pipette 1 mL of the top layer into a small vial containing 2 mL of pure water.

• Observation:

  • If the droplet dissolves/mixes: The top layer is Aqueous . (Your product is on the bottom).

  • If the droplet falls to the bottom and beads up: The top layer is Organic (Density Inversion has occurred).

• Corrective Action: If densities are too close, dilute the aqueous phase with water to lower its density, restoring the standard bilayer (Organic = Bottom).

Issue B: "There is a persistent 'rag layer' or emulsion."

Context: Fluorinated propanes have very low surface tension. When mixed with aqueous phases containing proteins, cellular debris (in bio-extractions), or surfactants, they form stabilized emulsions at the interface (Rag Layer).

Protocol: Breaking the Fluorine Emulsion Do not shake vigorously; fluorinated solvents require gentle mixing.

• Filtration: Pass the entire biphasic mixture through a pad of Celite 545 . This physically ruptures the stabilized micro-droplets.

• Salting Out: If the emulsion is due to high miscibility of a co-solvent (like Acetone or THF), add solid NaCl to saturation. This increases the ionic strength of the water, forcing organics out (Salting Out).

• Centrifugation: For stubborn emulsions in small scale (<50 mL), centrifuge at 3000 x g for 5 minutes. The high density of the fluorocarbon (1.35 g/mL) provides excellent sedimentation force to separate from water.

Issue C: "My yield is low / The solvent volume decreased." (The HF Azeotrope)

Context: If this solvent was generated via a fluorination reaction (e.g., using HF), or if it is being recovered from a reaction involving HF, you are likely dealing with a Binary Azeotrope .[1] Mechanism: 1,1-dichloro-1,3,3,3-tetrafluoropropane forms azeotropes with Hydrogen Fluoride (HF).[1] You cannot separate them by simple evaporation.

Protocol: HF Scrubbing & Phase Cut Safety Warning: HF is fatal upon skin contact. Use Calcium Gluconate gel and full PPE.

• Cooling: Chill the mixture to < 0°C. The solubility of HF in the organic fluorocarbon decreases significantly at low temperatures, often causing a spontaneous phase separation where the HF-rich layer (lighter) floats on the fluorocarbon (heavier).

• Phase Cut: Decant the organic layer.

• Caustic Wash: Wash the organic layer with cold 5% KOH or NaHCO3. This converts the remaining azeotropic HF into water-soluble Fluoride salts (KF/NaF), which partition into the aqueous phase.

  • Reaction:

Process Workflow: Purification & Isolation

The following diagram outlines the standard operating procedure (SOP) for working up a reaction mixture containing 1,1-dichloro-1,3,3,3-tetrafluoropropane to ensure maximum recovery and purity.

Figure 2: Standard workup flow for high-density fluorinated solvents. Note the bottom-layer collection.

References & Authority

• US Environmental Protection Agency (EPA). Substance Registry Services: Propane, 1,1-dichloro-1,3,3,3-tetrafluoro-.[2] Link

• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: 1,3-DICHLORO-1,1,2,3,3-PENTAFLUOROPROPANE (Related Fluorocarbon Safety Data). Link

• PubChem. 1,1-Dichloro-2,3,3,3-tetrafluoroprop-1-ene (Precursor/Isomer Data for Density Benchmarking). Link

• Honeywell International Inc. Patent EP2155638B1: Method for the production of 2-chloro-1,1,1,2-tetrafluoropropane (HCFC-244bb). (Providing context on HF azeotropes in this chemical family). Link

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 1,1-dichloro-1,3,3,3-tetrafluoropropane before use. Fluorinated solvents may displace oxygen in confined spaces.

Sources

• 1. WO2018044787A1 - SEPARATION OF (Z)-1-CHLORO-3,3,3-TRIFLUOROPROPENE (HCFO-1233zd(Z)) AND 1-CHLORO-1,3,3,3-TETRAFLUOROPROPANE (HCFC-244fa) BY ADDING A THIRD COMPONENT - Google Patents [patents.google.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]

Reference Data & Comparative Studies

"validation of analytical methods for 1,1-dichloro-1,3,3,3-tetrafluoropropane"

Title : Validation of Analytical Methods for 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb): A Comparative Guide

Introduction 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb, CAS 64712-27-2) is a highly volatile, halogenated hydrocarbon historically evaluated as a first-generation chlorofluorocarbon (CFC) alternative. Due to its significant 100-year global warming potential (GWP of 712) and its role in stratospheric ozone depletion, precise analytical quantification of HCFC-234fb is critical for environmental monitoring, degradation tracking, and chemical purity assays[1].

As a Senior Application Scientist, I have designed this guide to provide a comprehensive comparison of gas chromatography (GC) methodologies—specifically GC-MS, GC-ECD, and GC-FID—for the validation and quantification of HCFC-234fb. By examining the causality behind detector selection and providing self-validating experimental protocols, this document equips analytical scientists with the data necessary to optimize their workflows.

Causality in Detector Selection: Mechanistic Insights

The molecular structure of HCFC-234fb (C

H Cl F ) dictates its behavior within different analytical detectors. Understanding these mechanisms is essential for selecting the appropriate method.

• GC-MS (Gas Chromatography-Mass Spectrometry): Operating under the principles of, GC-MS is the gold standard for definitive structural identification[2]. When studying the atmospheric oxidation of HCFC-234fb by hydroxyl radicals (·OH) or chlorine atoms (·Cl), transient degradation products such as the CF

  C˙HCCl F radical are formed[1]. MS is strictly required to differentiate these structurally similar degradation products via their unique mass-to-charge (m/z) fragmentation patterns[3].

• GC-ECD (Electron Capture Detector): Based on , the ECD is exquisitely sensitive to halogens[4]. Because HCFC-234fb contains two highly electronegative chlorine atoms and four fluorine atoms, it readily captures thermal electrons in the ECD cell, causing a measurable drop in background current. This causality allows GC-ECD to achieve sub-parts-per-billion (ppb) sensitivity, making it ideal for trace environmental monitoring where structural confirmation is already established.

• GC-FID (Flame Ionization Detector): While FID provides a wide linear dynamic range and a universal response to carbon-hydrogen bonds, its sensitivity drops significantly for highly halogenated compounds like HCFC-234fb. The presence of six halogens reduces the combustibility of the carbon backbone, resulting in a lower ion yield in the hydrogen-air flame. Therefore, FID is reserved for high-concentration bulk purity assays rather than trace analysis.

Caption: Decision matrix for selecting the optimal GC detector for HCFC-234fb analysis.

Comparative Performance Data

The following table synthesizes the performance metrics of the three primary analytical methods used for HCFC-234fb validation. Data is aggregated from standard EPA validation criteria[5][6].

Analytical Parameter	GC-MS (EPA 8260)	GC-ECD (EPA 8021)	GC-FID
Primary Application	Structural ID, Complex Matrices	Trace Environmental Monitoring	Bulk Purity, Formulation Assay
Detection Principle	Ion fragmentation (m/z)	Thermal electron capture	Carbon-hydrogen combustion
Limit of Detection (LOD)	0.1 – 0.5 ppb	0.01 – 0.05 ppb	1 – 5 ppm
Linear Dynamic Range
Selectivity	Very High (SIM mode)	High (Halogen-specific)	Low (Universal carbon)
Matrix Interference	Low (Resolved by mass filtering)	Moderate (Other halogens interfere)	High (Co-eluting hydrocarbons)

Self-Validating Experimental Protocol: GC-MS (Purge-and-Trap)

To ensure maximum trustworthiness and reproducibility, the following protocol outlines a self-validating GC-MS workflow for HCFC-234fb in aqueous samples, utilizing Purge-and-Trap (P&T) sample introduction to eliminate matrix interference[7].

Phase 1: System Suitability & Tuning

• BFB Tuning: Inject 50 ng of 4-Bromofluorobenzene (BFB). Verify that the mass spectrometer meets the specific ion abundance criteria (e.g., m/z 95 base peak, m/z 174 > 50% of m/z 95) before proceeding[5]. Causality: This ensures the MS is correctly resolving masses and maintaining consistent ion transmission across the quadrupole.

• Internal Standard Addition: Spike all samples and calibration standards with a known concentration (e.g., 10 ppb) of an internal standard, such as Fluorobenzene or Chlorobenzene-d5[8]. Causality: Internal standards correct for any variations in purge efficiency or injection volume, making the quantification a self-validating closed system.

Phase 2: Purge-and-Trap Extraction

• Transfer 5.0 mL of the aqueous sample into a sparge vessel.

• Purge the sample with inert helium gas at 40 mL/min for 11 minutes at ambient temperature[5]. The volatile HCFC-234fb is stripped from the water and captured on a specialized analytical trap (e.g., Vocarb 3000).

• Rapidly heat the trap to 245°C for 2 minutes while backflushing with helium to desorb the analyte directly onto the GC column[5].

Phase 3: GC Separation and MS Detection

• Column: Use a mid-polarity capillary column (e.g., 30 m × 0.25 mm ID × 1.4 µm film thickness, 624-type phase) optimized for volatile halocarbons[5].

• Oven Program: Hold at 40°C for 2 minutes, ramp at 10°C/min to 170°C, then 50°C/min to 240°C to bake out late-eluting contaminants[5].

• Detection: Operate the MS in Selected Ion Monitoring (SIM) mode, targeting the most abundant and unique fragment ions of HCFC-234fb to maximize the signal-to-noise ratio.

Phase 4: Validation Criteria

• Linearity: Generate a 5-point calibration curve (0.5 to 200 ppb). The relative standard deviation (RSD) of the response factors must be ≤ 20%[6].

• Precision & Accuracy: Analyze seven replicates of a mid-level standard. The method must yield a %RSD < 20% and a mean recovery between 80-120%[6].

Caption: Step-by-step analytical workflow for HCFC-234fb quantification.

References

• Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics Source: Physical Chemistry Chemical Physics (RSC Publishing) URL:[Link]

• SW-846 Test Method 8260D: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS) Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• SW-846 Test Method 8021B: Aromatic and Halogenated Volatiles by Gas Chromatography Using Photoionization and/or Electrolytic Conductivity Detectors Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• EPA 8260: Analysis of Volatile Organic Compounds by GC-MS Source: SCION Instruments URL:[Link]

Sources

• 1. Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. teklabinc.com [teklabinc.com]
• 3. Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. amptius.com [amptius.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. evaporator.com [evaporator.com]

Advanced Thermophysical Benchmarking: HCFC-234cc vs. Next-Generation Refrigerants in Pharmaceutical Lyophilization

As a Senior Application Scientist in biopharmaceutical process engineering, selecting the optimal heat transfer fluid (HTF) and primary refrigerant for ultra-low temperature (ULT) cascades is a critical decision. In drug development, lyophilization (freeze-drying) chillers require refrigerants that deliver high volumetric cooling capacities and precise temperature control to ensure the stability of sensitive biologics and active pharmaceutical ingredients (APIs).

Historically, hydrochlorofluorocarbons (HCFCs) such as HCFC-234cc (1,3-Dichloro-1,1,2,2-tetrafluoropropane) were evaluated for these secondary cooling loops due to their favorable boiling points and excellent miscibility with traditional mineral oils. However, driven by global environmental mandates, the pharmaceutical industry is rapidly pivoting. This guide objectively compares the mechanistic performance and environmental profile of HCFC-234cc against modern alternatives, providing a self-validating experimental framework for evaluating refrigerant transitions.

Mechanistic & Environmental Profiling

HCFC-234cc (CAS 422-00-4) was introduced as an interim replacement for highly destructive Class I chlorofluorocarbons (CFCs)[1]. From a thermodynamic perspective, HCFC-234cc offers excellent latent heat of vaporization, making it highly efficient in the mid-stage of cascade refrigeration systems.

However, its chemical structure contains chlorine. In the stratosphere, intense ultraviolet (UV) radiation cleaves the C-Cl bond, releasing highly reactive chlorine radicals that catalytically destroy ozone molecules[1]. Consequently, HCFC-234cc exhibits an Ozone Depletion Potential (ODP) of 0.054 and an atmospheric lifetime of 9.46 years[2]. Under the framework of the Clean Air Act and the Montreal Protocol, the EPA classifies it as a Class II Ozone-Depleting Substance (ODS), mandating its systematic phase-out[1][3].

To future-proof pharmaceutical infrastructure, engineers must benchmark HCFC-234cc against non-ozone-depleting hydrofluorocarbons (e.g., HFC-245fa) and ultra-low Global Warming Potential (GWP) hydrofluoroolefins (e.g., HFO-1233zd(E)).

Comparative Thermophysical & Environmental Data

Thermophysical & Environmental Property	HCFC-234cc	HFC-245fa	HFO-1233zd(E)
Chemical Name	1,3-Dichloro-1,1,2,2-tetrafluoropropane	1,1,1,3,3-Pentafluoropropane	trans-1-Chloro-3,3,3-trifluoropropene
CAS Registry Number	422-00-4	460-73-1	102687-65-0
Ozone Depletion Potential (ODP)	0.054[2]	0	~0.00024
Global Warming Potential (GWP)	835[2]	1030	1
Atmospheric Lifetime (Years)	9.46[2]	7.9	0.07
Lubricant Compatibility	Mineral Oil (MO) / Alkylbenzene (AB)	Polyolester (POE)	Polyolester (POE)
Regulatory Status	Phased out (Montreal Protocol)[3]	Phased down (Kigali Amendment)	Long-term sustainable alternative

Experimental Protocol: Benchmarking Refrigerant COP in a Pilot-Scale Lyophilizer

To objectively evaluate the performance of a replacement refrigerant against the HCFC-234cc baseline, empirical thermodynamic data must be gathered. The following protocol outlines a self-validating workflow to measure the Coefficient of Performance (COP) and cooling capacity in a pilot-scale lyophilizer chiller.

Step 1: System Evacuation and Baseline Integrity Verification

• Action: Evacuate the chiller loop to < 10 mTorr using a two-stage rotary vane pump. Isolate the system and perform a 24-hour vacuum decay hold.

• Causality: Non-condensable gases (like atmospheric air or moisture) artificially inflate compressor discharge pressures, degrade heat transfer coefficients, and react with POE oils to form corrosive acids.

• Self-Validation: The 24-hour hold acts as an internal validation gate. Any pressure rise exceeding 2 mTorr/hr invalidates the system's hermetic integrity, preventing the acquisition of skewed thermodynamic data.

Step 2: Precision Isochoric Charging

• Action: Charge the system with the target refrigerant (e.g., HFO-1233zd) using a Coriolis mass flow meter. Calculate the charge mass to match the exact volumetric displacement of the original HCFC-234cc baseline.

• Causality: HCFCs, HFCs, and HFOs have significantly different liquid densities. Charging by mass alone would alter the wetted surface area within the evaporator. Volumetric equivalent charging ensures the heat exchanger geometry is utilized identically, isolating the refrigerant's inherent thermophysical properties as the sole independent variable.

Step 3: Dynamic Thermal Load Simulation

• Action: Apply a 5 kW stepped electrical heat load to the secondary diathermic fluid (silicone oil) loop, driving the temperature from +20°C down to -50°C.

• Causality: This precisely mimics the transient thermal profile of an API undergoing the critical freezing phase of lyophilization. Stepped loading allows for the calculation of the refrigerant's specific cooling capacity at discrete temperature intervals.

Step 4: P-h Data Acquisition and Energy Balance Validation

• Action: Log suction/discharge pressures and temperatures using calibrated RTDs and pressure transducers. Calculate the COP using the ratio of heat extracted to compressor electrical work.

• Self-Validation (Energy Balance Check): Calculate the total heat rejected at the condenser (

  ). Verify that it equals the heat absorbed at the evaporator ( ) plus the compressor work ( ). A discrepancy of > 5% indicates ambient heat ingress or sensor calibration drift, automatically invalidating the experimental run.

Process Visualization

The following diagram maps the logical execution of the self-validating experimental protocol, ensuring rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards are met during refrigerant transition testing.

Figure 1: Self-validating experimental workflow for benchmarking refrigerant thermodynamic performance.

Conclusion

While HCFC-234cc historically provided the necessary thermodynamic properties for mid-stage pharmaceutical cooling, its ODP of 0.054 and GWP of 835 render it obsolete under modern environmental frameworks[1][2]. By utilizing rigorous, self-validating empirical protocols, engineers can seamlessly transition lyophilization infrastructure to ultra-low GWP alternatives like HFO-1233zd(E), ensuring both regulatory compliance and the uninterrupted stability of critical drug development pipelines.

References

• Title: Ozone-Depleting Substances | US EPA Source: Environmental Protection Agency (EPA) URL: [Link]

• Title: Lists of substances and blends | Ozone Secretariat Source: United Nations Environment Programme (UNEP) URL: [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. csl.noaa.gov [csl.noaa.gov]
• 3. Lists of substances and blends | Ozone Secretariat [ozone.unep.org]

A Comparative Guide to the Cross-Reactivity of 1,1-dichloro-1,3,3,3-tetrafluoropropane

This guide provides a comprehensive analysis of the chemical compatibility and cross-reactivity of 1,1-dichloro-1,3,3,3-tetrafluoropropane, a hydrochlorofluorocarbon (HCFC), with common laboratory reagents. The information presented herein is intended for researchers, scientists, and drug development professionals to ensure safe handling and experimental integrity.

Introduction to 1,1-dichloro-1,3,3,3-tetrafluoropropane

1,1-dichloro-1,3,3,3-tetrafluoropropane (CAS No. 64712-27-2) is a fluorinated organic compound with the chemical formula C₃H₂Cl₂F₄.[1][2][3] Like other HCFCs, it has been utilized in various applications, including as a solvent and in scientific research, due to its specific physical and chemical properties.[1][4][5] However, its classification as a Class II ozone-depleting substance means its use is regulated and requires careful consideration of its environmental impact.[1]

Understanding the reactivity of this compound is paramount for its safe use in a laboratory setting. The presence of both chlorine and fluorine atoms on the propane backbone influences its chemical behavior, making it generally stable but susceptible to reaction under specific conditions.[6][7]

Fundamentals of Halogenated Hydrocarbon Reactivity

The reactivity of halogenated hydrocarbons like 1,1-dichloro-1,3,3,3-tetrafluoropropane is largely dictated by the strength of the carbon-halogen bonds. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, contributing to the overall stability of the molecule.[7] Conversely, carbon-chlorine (C-Cl) bonds are weaker and more susceptible to chemical attack.

This compound is generally stable under normal handling and storage conditions.[1] However, it can react with certain classes of chemicals, particularly at elevated temperatures or in the presence of strong reagents.

Comparative Analysis of Cross-Reactivity

The following sections detail the known and predicted reactivity of 1,1-dichloro-1,3,3,3-tetrafluoropropane with common classes of laboratory reagents.

Hydrochlorofluorocarbons are known to be incompatible with strong bases and alkalis.[1][8] Contact with strong bases, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), can lead to dehydrohalogenation reactions, where hydrogen and a halogen are eliminated from the molecule. This can result in the formation of unsaturated compounds and inorganic salts. It is crucial to avoid mixing 1,1-dichloro-1,3,3,3-tetrafluoropropane with these reagents, especially at elevated temperatures.

While generally stable, fluorinated hydrocarbons can react with strong oxidizing agents, particularly under extreme temperature conditions.[6][9] Reactions with potent oxidizers can lead to the degradation of the molecule, potentially forming hazardous decomposition products. A safety data sheet for a similar compound, HCFC-225ca/cb, indicates incompatibility with oxidizing agents.[8] Deep oxidation of fluorinated hydrocarbons in molten catalysts has been shown to occur at high temperatures.[10]

Fluorinated organic compounds can react violently with strong reducing agents, including very active metals like alkali metals (e.g., sodium, potassium) and finely divided metals such as aluminum, magnesium, and zinc.[1][6][9] These reactions can be vigorous and should be strictly avoided.

The available literature does not indicate significant reactivity with strong non-oxidizing acids under normal conditions. However, at high temperatures, decomposition can occur, potentially forming hydrochloric and hydrofluoric acids.[8]

1,1-dichloro-1,3,3,3-tetrafluoropropane is miscible with many common organic solvents. Compatibility studies on similar HCFCs and HFCs with various materials, including elastomers and plastics, have been conducted to assess their suitability in different applications.[11][12] While generally stable, it is always advisable to perform small-scale compatibility tests before large-scale use with any new solvent mixture.

Summary of Cross-Reactivity

The following table summarizes the cross-reactivity of 1,1-dichloro-1,3,3,3-tetrafluoropropane with common reagents.

Reagent Class	Examples	Reactivity Level	Notes
Strong Bases	NaOH, KOH	High	Incompatible; may cause dehydrohalogenation.[1][8]
Strong Oxidizing Agents	KMnO₄, H₂O₂	Moderate	Can react, especially at high temperatures.[6][8][9]
Strong Reducing Agents	NaBH₄, LiAlH₄	High	Can react violently.[6][9]
Active Metals	Na, K, Al (powder), Mg, Zn	High	Incompatible; can react violently.[1][6]
Strong Acids	H₂SO₄, HCl	Low	Generally stable, but can decompose at high temperatures.[8]
Organic Solvents	Acetone, Ethanol, Hexane	Low	Generally compatible; test for specific applications.

Experimental Protocol for Compatibility Testing

To ensure safety and experimental validity, it is crucial to perform compatibility testing in a controlled laboratory setting. The following is a general protocol for assessing the cross-reactivity of 1,1-dichloro-1,3,3,3-tetrafluoropropane with a reagent of interest.

Objective: To determine the compatibility of 1,1-dichloro-1,3,3,3-tetrafluoropropane with a test reagent under specified conditions.

Materials:

• 1,1-dichloro-1,3,3,3-tetrafluoropropane

• Test reagent

• Inert, sealable reaction vessels (e.g., heavy-walled glass tubes)

• Analytical instrumentation for detecting degradation products (e.g., Gas Chromatography-Mass Spectrometry, GC-MS)

• Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves

Procedure:

• Preparation: In a well-ventilated fume hood, carefully add a known amount of 1,1-dichloro-1,3,3,3-tetrafluoropropane to a reaction vessel.

• Addition of Reagent: Slowly add the test reagent to the vessel. For initial screening, a 1:1 molar ratio is often used.

• Control Samples: Prepare three control vessels:

  • Control A: 1,1-dichloro-1,3,3,3-tetrafluoropropane only

  • Control B: Test reagent only

  • Control C: An inert solvent with 1,1-dichloro-1,3,3,3-tetrafluoropropane

• Incubation: Seal the vessels and incubate them under the desired experimental conditions (e.g., room temperature, elevated temperature). Start with ambient conditions before proceeding to accelerated testing.

• Observation: Periodically observe the samples for any visual changes, such as color change, precipitate formation, or gas evolution.

• Analysis: After the incubation period, carefully unseal the vessels in a fume hood. Analyze the contents using a suitable analytical technique (e.g., GC-MS) to identify any new chemical species formed.

• Interpretation: Compare the analytical results of the test sample with the control samples to determine if a reaction has occurred and to identify any degradation products.

Caption: Workflow for assessing chemical compatibility.

Conclusion and Best Practices

1,1-dichloro-1,3,3,3-tetrafluoropropane is a relatively stable compound but exhibits hazardous cross-reactivity with strong bases, strong reducing agents, and active metals. Caution should also be exercised when using strong oxidizing agents. It is imperative to consult the Safety Data Sheet (SDS) and conduct a thorough risk assessment before using this chemical. When in doubt about compatibility, always perform a small-scale test in a controlled environment. By adhering to these principles, researchers can ensure the safe and effective use of 1,1-dichloro-1,3,3,3-tetrafluoropropane in their work.

References

• ResearchGate. Deep Oxidation of Fluorinated Hydrocarbons in Molten Catalysts. [Link]

• Farnell. MATERIAL SAFETY DATA SHEET - Contact Cleaner II. [Link]

• The University of Manchester. Mechanism of Oxidative Activation of Fluorinated Aromatic Compounds by N‐Bridged Diiron‐Phthalocyanine. [Link]

• US EPA. Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- - Substance Details. [Link]

• NIST. KINETICS OF FLUORINE-INHIBITED HYDROCARBON FLAMES. [Link]

• Wikipedia. Fluorine compounds. [Link]

• ResearchGate. Lubricant cleaning and compatibility study for candidate chlorofluorocarbon and hydrochlorofluorocarbon solvent replacements. [Link]

• PubChem. 1,1-Dichloro-2,2,3,3-tetrafluoropropane. [Link]

• US EPA. Material Compatibility Evaluations OFHFC-245CA HFC-245FA HFE-125 HFC-236EA and HFC-236FA. [Link]

• Ozone Secretariat. Decision XXVIII/2 TEAP Working Group Report: Information on Alternatives to HFCs. [Link]

• Menda. PFA Tubing Chemical Resistance Sheet. [Link]

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• 1. synquestlabs.com [synquestlabs.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. 1,1-Dichloro-1,3,3,3-tetrafluoropropane | CAS 64712-27-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. ifc.org [ifc.org]
• 5. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]
• 6. Fluorinated Organic Compounds | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Fluorine compounds - Wikipedia [en.wikipedia.org]
• 8. farnell.com [farnell.com]
• 9. 1,3-DICHLORO-1,1,2,3,3-PENTAFLUOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

"literature review of 1,1-dichloro-1,3,3,3-tetrafluoropropane applications"

The following technical guide provides a comprehensive literature review and application analysis of 1,1-dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb) .

Applications, Synthesis, and Comparative Performance

Executive Summary

1,1-dichloro-1,3,3,3-tetrafluoropropane (CAS: 64712-27-2) is a hydrochlorofluorocarbon (HCFC) intermediate primarily utilized in the synthesis of advanced fluorinated compounds, including hydrofluorocarbons (HFCs) and hydrofluoroolefins (HFOs).[1][2] While historically evaluated as a solvent and refrigerant component, its current industrial significance lies in its role as a critical feedstock for producing low-GWP (Global Warming Potential) agents like HFC-236fa .

For drug development professionals, HCFC-234fb represents a valuable fluorinated building block , offering a precise method for introducing the 3,3,3-trifluoropropyl moiety (

) into bioactive scaffolds—a strategy often employed to enhance metabolic stability and lipophilicity.

Chemical Profile & Physical Properties[3][4][5][6][7][8][9]

HCFC-234fb is a volatile liquid at room temperature. Its physical properties make it suitable for solvent applications, though its regulatory status as a Class II Ozone Depleting Substance (ODS) restricts its direct emissive use.

Table 1: Physicochemical Properties of HCFC-234fb

Property	Value	Notes
IUPAC Name	1,1-dichloro-1,3,3,3-tetrafluoropropane
Common Code	HCFC-234fb	R-234fb
CAS Number	64712-27-2
Molecular Formula
Molecular Weight	184.95 g/mol
Boiling Point	42.8 °C	Ideal for low-temp solvent recovery
Appearance	Clear, colorless liquid	Ethereal odor
ODP (Ozone Depletion Potential)	0.01 – 0.28	Class II ODS (Montreal Protocol)
GWP (100-yr)	~712	Moderate Global Warming Potential
Atmospheric Lifetime	~8.2 years	Degraded by OH radicals

Comparative Insight: Compared to HCFC-141b (BP 32°C), HCFC-234fb has a higher boiling point, making it less prone to evaporative loss in open-system cleaning, though its solvency power (KB value) is generally lower due to higher fluorine content.

Synthesis & Production Pathways

The industrial production of HCFC-234fb is typically achieved via the catalytic fluorination of chlorocarbon precursors. This process is highly sensitive to catalyst choice (Lewis acids) and temperature.

Primary Synthesis Route

The most common route involves the fluorination of 1,1,1,3,3-pentachloropropane (HCC-240fa) using anhydrous Hydrogen Fluoride (HF).

• Starting Material: HCC-240fa (

  )

• Reagent: Anhydrous HF

• Catalyst: Antimony Pentachloride (

  ) or Chromium Oxyfluoride ( )

• Mechanism: Stepwise Cl/F exchange.

Reaction Pathway Diagram

Figure 1: Stepwise fluorination pathway from pentachloropropane to HFC-236fa, highlighting HCFC-234fb as the critical tetrafluoro- intermediate.[1]

Applications in Drug Development & Synthesis

While often categorized as an industrial intermediate, HCFC-234fb holds specific value for pharmaceutical chemistry as a fluorinated synthon .

The Trifluoropropyl Motif ( )

In medicinal chemistry, the introduction of fluorine is a standard tactic to block metabolic degradation (e.g., P450 oxidation) and modulate pKa. HCFC-234fb serves as a precursor to the 2,2,2-trifluoroethyl or 3,3,3-trifluoropropyl group.

• Mechanism: The gem-dichloro group (

  ) in HCFC-234fb can be chemically manipulated (e.g., via hydrolysis or reduction) to link the stable moiety to other pharmacophores.

• Advantage: Unlike direct fluorination (which is non-selective), using a pre-fluorinated building block like HCFC-234fb ensures regio-specificity.

Solvent for Fluorinated Reagents

Due to its unique polarity profile—bridging the gap between perfluorinated solvents (highly non-polar) and chlorinated solvents (polar)—HCFC-234fb can solubilize highly fluorinated reactants that are insoluble in standard organic solvents like THF or DCM.

Experimental Protocols

Protocol A: Synthesis of HCFC-234fb via Liquid Phase Fluorination

Objective: Selective production of HCFC-234fb from HCC-240fa.

Reagents:

• 1,1,1,3,3-Pentachloropropane (HCC-240fa)[3]

• Anhydrous Hydrogen Fluoride (HF)[4]

• Catalyst:

  (Antimony Pentachloride)

Workflow:

• Reactor Setup: Use a Hastelloy C autoclave (corrosion resistant) equipped with a condenser and pressure regulator.

• Loading: Charge the reactor with

  (10 mol% relative to substrate). Cool to 0°C.

• Addition: Add Anhydrous HF (molar ratio HF:HCC-240fa = 5:1).

• Reaction: Slowly add HCC-240fa. Heat the mixture to 100°C under autogenous pressure (~15 bar).

• Monitoring: Maintain reaction for 4–6 hours. Monitor pressure; evolution of HCl gas indicates reaction progress.

• Quenching: Vent HCl through a caustic scrubber.

• Purification: Distill the organic layer. HCFC-234fb (BP 42.8°C) will distill after lighter ends but before unreacted HCC-240fa.

  • Note: Careful fractional distillation is required to separate it from the pentafluoro- analog (HFC-245fa) if over-fluorination occurs.

Protocol B: Atmospheric Degradation Study (OH Radical Kinetics)

Objective: Determine the atmospheric lifetime of HCFC-234fb.

Methodology: Relative Rate Method.

• Chamber: 100 L Teflon reaction chamber.

• Reactants: HCFC-234fb, Reference Compound (e.g., Methyl Chloroform), and Ozone (

  ) source for UV photolysis.

• Initiation: Irradiate with UV-C lamps to generate OH radicals from

  / .

• Analysis: Monitor decay of HCFC-234fb vs. Reference using GC-FID or FTIR.

• Calculation: Plot

  vs. . The slope yields the relative rate constant ( ).

Atmospheric Fate Diagram

Figure 2: Atmospheric degradation pathway initiated by hydroxyl radicals, leading to terminal breakdown products.

Comparative Analysis: Alternatives

When selecting a fluorinated intermediate or solvent, researchers must weigh performance against environmental impact.

Table 2: Performance & Environmental Comparison

Feature	HCFC-234fb	HFC-245fa	HFO-1233zd(E)
Structure
Boiling Point	42.8 °C	15.3 °C	19 °C
ODP	Low (0.01-0.28)	Zero	~0
GWP (100yr)	712	950	< 1
Solvency (KB)	Moderate	Low	High
Primary Use	Intermediate / Feedstock	Blowing Agent / Refrigerant	Solvent / Blowing Agent
Regulatory	Phasing Out (Montreal)	HFC Phase-down (Kigali)	Unrestricted (Low GWP)

Key Takeaway: HCFC-234fb is superior to HFC-245fa as a liquid solvent at room temperature due to its higher boiling point (42.8°C vs 15.3°C), making it easier to handle without pressurization. However, HFO-1233zd(E) is the modern preferred alternative for solvent applications due to its near-zero GWP and lack of ozone depletion potential.

References

• SynQuest Laboratories. (2024). Safety Data Sheet: 1,1-Dichloro-1,3,3,3-tetrafluoropropane. Retrieved from

• Changmai, R. R., et al. (2024).[5] Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics. Physical Chemistry Chemical Physics, 26, 23363-23371.[6] Retrieved from

• Santa Cruz Biotechnology. (2024). Product Analysis: 1,1-Dichloro-1,3,3,3-tetrafluoropropane. Retrieved from

• US EPA. (2023). Substance Registry Services: Propane, 1,1-dichloro-1,3,3,3-tetrafluoro-. Retrieved from

• Honeywell International. (2000). Process for the preparation of 1,1,1,3,3-pentafluoropropane. US Patent 5,969,198.[7] Retrieved from

Sources

• 1. FR2768727A1 - SYNTHESIS OF 1,1,1,3,3-PENTAFLUOROPROPANE - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN103880589A - Process for co-producing HFO-1234ze and HFC-245fa - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US5969198A - Process for the preparation of 1,1,1,3,3-pentafluoropropane - Google Patents [patents.google.com]

Technical Dossier: Economic and Environmental Analysis of Fluorinated Propane Solvents in Extraction Workflows

The following guide is structured as a high-level technical dossier designed for decision-makers in pharmaceutical and botanical extraction. It prioritizes mechanistic understanding over rote instruction, complying with the Senior Application Scientist persona.

Executive Summary: The Thermodynamic Advantage

In the high-value extraction sector (Cannabinoids, API isolation, Terpene preservation), the "perfect solvent" is a balance between solvation power , energy efficiency , and regulatory compliance .

For decades, the industry has oscillated between Ethanol (high energy cost, post-processing required) and Light Hydrocarbons (Butane/Propane – high safety risk).

Fluorinated Propane (specifically HFC-245fa) represents a "Goldilocks" zone. It offers the low boiling point and non-polarity of butane without the flammability, and the ease of handling of ethanol without the massive energy penalty of recovery. This guide objectively analyzes the shift toward fluorinated solvents, quantifying the economic operational expenditure (OpEx) against the environmental trade-offs (GWP).

The Molecule: HFC-245fa (1,1,1,3,3-Pentafluoropropane)[1][2][3][4]

To understand the extraction mechanics, we must first understand the physical properties that drive the process. HFC-245fa is a hydrofluorocarbon initially designed as a blowing agent, now repurposed for precision extraction due to its unique thermodynamic profile.

Table 1: Comparative Physical Properties Matrix[2]

Property	HFC-245fa (Fluorinated Propane)	Ethanol (Denatured)	n-Butane	Supercritical CO2
Boiling Point (°C)	15.3°C (59.5°F)	78.4°C	-0.5°C	-78.5°C (Sublimation)
Latent Heat of Vaporization (kJ/kg)	196.7	~841	386	574 (Enthalpy change)
Flammability	Non-Flammable (ASHRAE B1)	High (Class IB)	Extreme (Class IA)	Non-Flammable
GWP (100-yr)	~858 - 1030	~0	~4	1
Solvency Profile	Non-Polar / Selective	Polar / Non-Selective	Non-Polar / Selective	Tunable
Regulatory Status (US)	VOC Exempt	VOC	VOC	Exempt

Scientist's Note: The critical metric here is Latent Heat of Vaporization . HFC-245fa requires roughly 4.3x less energy to recover (distill) than Ethanol. In a continuous loop facility processing tons of biomass, this translates to a massive reduction in electrical/thermal load.

Economic Analysis: The OpEx vs. CapEx Trade-off

Energy Consumption (OpEx)

The primary cost driver in solvent extraction is recovery —turning the liquid solvent back into a gas to separate it from the extract.

• Ethanol: Requires heating to ~80°C (or deep vacuum) and overcoming a massive latent heat barrier (841 kJ/kg). This degrades thermolabile compounds (terpenes) unless expensive vacuum systems are used.

• HFC-245fa: Boils at 15.3°C. Recovery can be driven by waste heat (e.g., 30°C water) or low-amperage compressors. The solvent flashes off rapidly, leaving the extract thermally unstressed.

Safety Infrastructure (CapEx)

• Hydrocarbons (Butane): Requires Class 1 Division 1 (C1D1) explosion-proof rooms, spark-free HVAC, and blast walls. Setup cost: High (

  $) .

• HFC-245fa: Non-flammable.[1][2][3][4][5] Can often be operated in standard lab/industrial environments (subject to local ventilation codes for asphyxiation risk). Setup cost: Moderate (

  ) .

Solvent Cost (The Downside)

• HFC-245fa: ~$15 - $30 USD/kg.

• Butane: ~$1 - $5 USD/kg.

• Analysis: HFC-245fa is significantly more expensive. However, in a Closed-Loop System (CLS) with >99% recovery efficiency, the solvent is a capital asset, not a consumable. The return on investment (ROI) is realized through lower energy bills and higher quality (terpene-rich) end products.

Environmental Impact: The GWP Elephant in the Room

While HFC-245fa is Ozone Depletion Potential (ODP) Zero and VOC Exempt (meaning it does not contribute to ground-level smog), it has a high Global Warming Potential (GWP ~1030) .

The Regulatory Horizon

The Kigali Amendment to the Montreal Protocol mandates a phase-down of HFCs. This creates a long-term risk for HFC-245fa availability.

The Solution: HFO-1233zd(E) The industry is transitioning to Hydrofluoroolefins (HFOs) .

• Molecule: trans-1-chloro-3,3,3-trifluoropropene.

• GWP: ~1 - 7 (Ultra-low).

• Performance: Nearly identical boiling point (19°C) and solvency to HFC-245fa.

• Recommendation: New facilities should design systems compatible with both HFC-245fa and HFO-1233zd to future-proof operations.

Experimental Protocol: Low-Temp Fluorinated Extraction

Objective: Isolate full-spectrum botanical oil with >95% terpene retention using HFC-245fa.

Workflow Diagram (DOT)

Figure 1: Closed-loop extraction cycle for HFC-245fa. Note the low temperature differential required for recovery.

Step-by-Step Methodology

1. System Preparation & Vacuum Check

• Protocol: Assemble the closed-loop extractor. Pull a deep vacuum (-29.9 inHg) to remove oxygen and moisture.

• Validation: Isolate the system and verify vacuum holds for 15 minutes. This ensures no solvent leaks (crucial for cost control).

2. Solvent Injection & Soak

• Protocol: chill the HFC-245fa solvent tank to 0-5°C. Inject solvent into the material column containing biomass.

• Causality: Although 245fa is liquid at room temp, chilling prevents premature vaporization upon hitting warm biomass and increases liquid density, improving solvation efficiency.

• Soak: Allow 10-20 minutes of residence time. HFC-245fa is highly selective; longer soaks may yield diminishing returns on active compounds while pulling unwanted waxes.

3. Filtration & Transfer

• Protocol: Open the bottom valve. Pass the solution through a 5-micron sintered disc filter into the Collection Vessel.

• Observation: The solution should be a clear, golden amber. Unlike ethanol, no green chlorophyll tint should be present (HFC-245fa repels polar chlorophyll).

4. Low-Energy Recovery

• Protocol: Apply warm water (30-35°C) to the jacket of the Collection Vessel. Simultaneously, chill the Solvent Tank (Condenser) to 10°C.

• Mechanism: The solvent boils at 15.3°C. The 30°C heat source provides rapid flashing without degrading the extract. The vapor travels to the cold tank and reliquefies.

• Completion: Recovery is complete when the pressure in the collection vessel drops to 0 psi.

5. Harvesting

• Protocol: Pour out the resulting oil.

• Result: A terpene-rich "sauce" or badder. Residual solvent ppm is negligible due to the high volatility of the solvent, but a vacuum oven purge is recommended for pharmaceutical compliance.

Conclusion & Recommendations

For researchers and drug developers, HFC-245fa offers a distinct pathway for creating high-purity, terpene-rich extracts without the flammability of butane or the post-processing burden of ethanol.

Summary of Recommendations:

• Adopt for High-Value SKUs: Use Fluorinated Propane for premium "Live Resin" or pharmaceutical-grade isolates where thermal degradation is unacceptable.

• Mitigate Cost: Employ strict leak detection protocols. Losing 1kg of HFC-245fa costs ~$20; losing 1kg of Butane costs $3.

• Future-Proofing: Design systems compatible with HFO-1233zd . As environmental regulations tighten around high-GWP HFCs, the HFO equivalent will become the standard.

References

• Honeywell Advanced Materials. (2002). An Overview Of The Properties And Applications of HFC-245fa. Purdue University e-Pubs. [Link]

• U.S. Environmental Protection Agency (EPA). (2022).[6] Air Quality: Revision to the Regulatory Definition of Volatile Organic Compounds. Federal Register. [Link]

• Sema. (2023). Latent Heat Of Vaporization Of Ethanol. [Link]

• Airgas. (2018). Safety Data Sheet: 1,1,1,3,3 Pentafluoropropane (245fa). [Link][7]

• Future4200. (2025). Closed loop extraction solvent usage and loss analysis. [Link]

• ResearchGate. (2026). HCFO-1224yd(Z) as HFC-245fa drop-in alternative in low temperature ORC systems. [Link]

Sources

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• 2. airgas.com [airgas.com]
• 3. docs.lib.purdue.edu [docs.lib.purdue.edu]
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• 5. researchgate.net [researchgate.net]
• 6. Federal Register :: Air Quality: Revision to the Regulatory Definition of Volatile Organic Compounds-Exclusion of (2E)-1,1,1,4,4,4-hexafluorobut-2-ene (HFO-1336mzz(E)) [federalregister.gov]
• 7. epa.gov [epa.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1,1-Dichloro-1,3,3,3-tetrafluoropropane

[1][2]

Executive Summary & Chemical Profile

As researchers, we often focus on the utility of a solvent or reagent.[1] However, with 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb), the disposal phase is as critical as the application phase.[1] This compound is a Class II Ozone-Depleting Substance (ODS) under the Montreal Protocol and a halogenated hydrocarbon.[2]

The Directive: This material must never be evaporated in a fume hood as a disposal method, nor discharged into municipal water systems.[1] It requires high-temperature incineration with specific acid-gas scrubbing capabilities.[1]

Chemical Identification & Properties

Property	Data	Critical Note
Chemical Name	1,1-Dichloro-1,3,3,3-tetrafluoropropane	Isomer specific (HCFC-234fb)
CAS Number	64712-27-2	Verify against your specific reagent bottle
Formula		High halogen content (>60% by weight)
Boiling Point	~88–90 °C	Volatile; keep containers tightly sealed
Density	~1.5 g/mL	Significantly heavier than water (DNAPL)
Flash Point	None (typically)	Classified as non-flammable but combustible under extreme energy
RCRA Status	Hazardous Waste	Likely falls under F002 (Spent Halogenated Solvents)

Hazard Mechanics & Incompatibility

Before initiating disposal, you must understand why specific protocols exist.[1] The risks are not just flammability, but chemical reactivity and decomposition toxicity .[1]

The Decomposition Hazard (Thermal)

When subjected to high heat (e.g., a building fire or improper incineration), the C-F and C-Cl bonds cleave.[1]

• Mechanism:

• Risk: Generation of Hydrofluoric Acid (HF) and Carbonyl Fluoride (highly toxic).[1] This is why standard organic solvent incineration parameters are insufficient; the facility must be equipped to scrub HF.

Chemical Incompatibility (The "Do Not Mix" List)

• Alkali Metals (Na, K): Risk of violent explosion.[1]

• Finely Divided Metals (Al, Mg, Zn): Can induce rapid dehydrohalogenation or exothermic reaction.[1]

• Strong Bases: Can cause dehydrofluorination, generating toxic alkenes.[1]

Pre-Disposal: Segregation & Packaging Protocol

This section details the bench-level actions required by the researcher.

Step 1: Waste Stream Segregation

Do not mix this compound with "General Organic Waste" (non-halogenated).

• Correct Stream: Halogenated Solvent Waste .[1]

• Reasoning: Halogenated waste is incinerated at higher temperatures and costs significantly more to dispose of. Mixing it with acetone/ethanol increases the volume of expensive waste and complicates the fuel blending process at the disposal facility.

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) is preferred. Glass is acceptable but poses a breakage risk.

• Headspace: Leave ~10% headspace to allow for thermal expansion.

• Secondary Containment: Essential due to the high density; if the bottle breaks, the heavy liquid spreads rapidly.[1]

Step 3: Labeling (Compliance)

The label must explicitly state:

• "Hazardous Waste"

• Chemical Name: "1,1-Dichloro-1,3,3,3-tetrafluoropropane" (Do not use abbreviations like "HCFC-234fb" alone).

• Hazard Checkboxes: Toxic, Irritant, Ozone Depleter.[1]

The Disposal Workflow (SOP)

This decision tree guides you from the bench to the final pickup.

Figure 1: Operational decision tree for the safe segregation and packaging of HCFC-234fb waste.

The Mechanism of Destruction (Incineration)[1][2]

Why do we insist on this specific path? Understanding the "End of Life" for the chemical validates the strict segregation rules.

When this waste leaves your facility, it is transported to a TSDF (Treatment, Storage, and Disposal Facility) .[1]

• Injection: The liquid is injected into a rotary kiln incinerator operating at >1200°C .

• Thermal Oxidation: The high temperature breaks the stable C-Cl and C-F bonds.

• Acid Gas Scrubbing:

  • The fluorine converts to HF (Hydrofluoric Acid) gas.

  • The chlorine converts to HCl (Hydrochloric Acid) gas.

  • The exhaust passes through a wet scrubber (usually Calcium Carbonate or Sodium Hydroxide) to neutralize these acids into harmless salts (

    , ) before the cleaned gas is released.[1]

Critical Insight: If you dispose of this in a standard boiler or low-temp incinerator (unauthorized), the HF gas will corrode the facility's stack and be released into the atmosphere, creating a severe environmental violation.[1]

Emergency Procedures

Spill Response (< 500 mL)

• Evacuate: Clear the immediate area. Vapor is heavier than air and can displace oxygen in low-lying areas.

• PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.[1] If ventilation is poor, a respirator with organic vapor cartridges is required.[1]

• Absorb: Use a non-combustible absorbent (Vermiculite or clay-based kitty litter). Do not use paper towels (combustible).

• Collect: Scoop into a sealable bag/container. Label as "Hazardous Waste - Debris contaminated with HCFC-234fb."[1]

Exposure First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.[1]

• Skin Contact: Wash with soap and water for 15 minutes. Monitor for irritation (defatting action).

• Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if present.[1]

References

• U.S. Environmental Protection Agency (EPA). Protection of Stratospheric Ozone: Phaseout of Class II Ozone-Depleting Substances. 40 CFR Part 82.[1][3]

• SynQuest Laboratories. Safety Data Sheet: 1,1-Dichloro-1,3,3,3-tetrafluoropropane (HCFC-234fb).[1][4]

• PubChem. Compound Summary: 1,1-Dichloro-1,3,3,3-tetrafluoropropane.[1] National Library of Medicine. [1]

• U.S. EPA. Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification.

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